1-Methylindoline-3-carbonitrile

Core Science & Biosynthesis

An In-Depth Technical Guide to the Prospective Crystal Structure and X-ray Diffraction Analysis of 1-Methylindoline-3-carbonitrile

A Note on Data Availability: As of this writing, the specific crystal structure of 1-Methylindoline-3-carbonitrile has not been deposited in publicly accessible crystallographic databases. This guide, therefore, serves as a comprehensive technical framework for researchers and drug development professionals, outlining the established methodologies to synthesize, crystallize, and structurally characterize this molecule. It is designed from the perspective of a Senior Application Scientist to provide both the procedural "how" and the mechanistic "why" behind each step.

Introduction: The Significance of the Indoline Scaffold

The indoline nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide array of biological activities. Its three-dimensional, saturated heterocyclic structure provides a distinct advantage over its aromatic counterpart, indole, by offering specific stereochemical arrangements that can lead to enhanced binding affinity and selectivity for biological targets. 1-Methylindoline-3-carbonitrile, as a functionalized derivative, represents a key intermediate for the synthesis of more complex pharmaceutical agents.

Determining the precise three-dimensional atomic arrangement of this molecule through single-crystal X-ray diffraction (SC-XRD) is paramount. The resulting crystal structure provides unambiguous data on molecular conformation, bond lengths, bond angles, and intermolecular interactions. This information is critical in drug development for:

• Structure-Activity Relationship (SAR) Studies: Guiding the rational design of more potent and selective analogues.

• Polymorph Screening: Identifying and characterizing different crystalline forms (polymorphs), which can have profound effects on a drug's solubility, stability, and bioavailability.[1][2][3]

• Formulation Development: Understanding crystal packing and intermolecular forces aids in designing stable and effective drug formulations.[4][5][6]

This guide will detail the complete workflow, from chemical synthesis to the final interpretation of crystallographic data.

Synthesis and Crystallization: From Precursor to Analysis-Ready Crystal

Proposed Synthesis: Reduction of 1-Methyl-1H-indole-3-carbonitrile

A robust and high-yielding route to 1-Methylindoline-3-carbonitrile is the reduction of its unsaturated precursor, 1-methyl-1H-indole-3-carbonitrile. While various methods exist for indole reduction, the use of sodium borohydride (NaBH₄) in an acidic medium like trifluoroacetic acid (TFA) is a well-established and efficient method that avoids the N-alkylation that can occur with other carboxylic acids.[7][8]

Experimental Protocol: Synthesis

• Dissolution: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1-methyl-1H-indole-3-carbonitrile (1.0 eq) in trifluoroacetic acid at 0 °C.

• Reductant Addition: Slowly add sodium borohydride (NaBH₄) pellets (2.0-3.0 eq) portion-wise to the stirred solution, maintaining the temperature at 0 °C. Causality: The acidic medium protonates the indole at the C3 position, forming an indolenium ion, which is the species susceptible to hydride attack from NaBH₄. Portion-wise addition at low temperature controls the exothermic reaction and prevents side reactions.[7][9]

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate until gas evolution ceases. Extract the aqueous layer with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield pure 1-Methylindoline-3-carbonitrile.

Caption: Proposed synthesis of 1-Methylindoline-3-carbonitrile.

Crystallization: The Art of Growing Single Crystals

Obtaining a high-quality single crystal is often the most challenging step in a structure determination project.[8][10] The goal is to create a supersaturated solution from which the molecule can slowly precipitate in an ordered, crystalline lattice rather than as an amorphous powder. Several techniques can be employed, and screening various solvents and methods is standard practice.[11][12][13]

Key Crystallization Techniques:

• Slow Evaporation: This is the simplest method. A nearly saturated solution of the compound is prepared and left in a vial loosely covered (e.g., with parafilm pierced with a needle). As the solvent slowly evaporates, the concentration increases, leading to crystal growth.[2][14][15]

  • Protocol: Dissolve the purified compound in a suitable solvent (e.g., ethanol, ethyl acetate, or a mixture) to near saturation. Filter the solution to remove any dust or particulate matter. Cover the vial and allow it to stand undisturbed for several days to weeks.

• Vapor Diffusion: This technique is highly successful for small quantities of material. A concentrated solution of the compound (in a "good" solvent) is placed in a small open vial. This vial is then sealed inside a larger jar containing a "poor" solvent (the precipitant) in which the compound is insoluble but which is miscible with the good solvent. The more volatile precipitant slowly diffuses into the solution, reducing the compound's solubility and inducing crystallization.[12][13][16]

  • Protocol: In a 1-dram vial, dissolve the compound in a minimal amount of a solvent like dichloromethane or acetone. Place this small vial inside a larger 20-mL jar containing 2-3 mL of a precipitant such as hexane or diethyl ether. Seal the jar and leave it undisturbed.

• Slow Cooling: This method relies on the principle that the solubility of most compounds decreases as the temperature is lowered. A saturated solution is prepared at an elevated temperature and then allowed to cool slowly to room temperature or below, causing crystals to form.[2][12]

  • Protocol: Prepare a saturated solution of the compound in a solvent like acetonitrile or isopropanol at its boiling point. Insulate the flask (e.g., by placing it in a Dewar flask filled with hot water) to ensure very slow cooling over many hours.

Single-Crystal X-ray Diffraction: Illuminating the Atomic Structure

Once a suitable single crystal (ideally 0.1-0.3 mm in each dimension, transparent, and without visible defects) is obtained, it can be analyzed using a single-crystal X-ray diffractometer.[8][17]

The Underlying Principle: Bragg's Law

X-ray crystallography is based on the diffraction of X-rays by the ordered array of atoms in a crystal. When a monochromatic X-ray beam strikes the crystal, the electrons in each atom scatter the X-rays. In a crystal, the scattered waves from repeating planes of atoms interfere with one another. Constructive interference, which gives rise to a diffracted beam (a "reflection"), occurs only at specific angles that satisfy Bragg's Law :[15][18][19][20]

nλ = 2d sin(θ)

Where:

• n is an integer (the order of reflection).

• λ is the wavelength of the X-rays.

• d is the spacing between the crystal lattice planes.

• θ is the angle of incidence of the X-ray beam.

By systematically rotating the crystal and measuring the angles (θ) and intensities of thousands of these diffracted reflections, a three-dimensional map of the diffraction pattern is constructed.[17][21]

Experimental Workflow

The process of data collection is highly automated with modern diffractometers.[22][23]

Caption: The workflow for Single-Crystal X-ray Diffraction (SC-XRD).

Step-by-Step Methodology:

• Crystal Mounting: A suitable crystal is carefully selected under a microscope and mounted on a thin fiber or loop, which is then attached to a goniometer head on the diffractometer.

• Data Collection: The crystal is cooled in a stream of cold nitrogen gas (typically to 100 K) to minimize thermal vibrations of the atoms, resulting in a sharper diffraction pattern. The instrument then rotates the crystal through a series of small angular increments while it is irradiated with monochromatic X-rays. A detector, such as a CCD or CMOS sensor, records the pattern of diffracted spots for each image.[24][25]

• Data Integration and Reduction: The software integrates the intensity of each reflection from the raw image files and applies corrections for experimental factors (e.g., Lorentz-polarization effects). This process yields a list of unique reflections, each with its Miller indices (h,k,l), intensity, and standard uncertainty.

Structure Solution and Refinement: From Data to a 3D Model

Solving the Phase Problem

The diffraction data provide the intensities (which are related to the amplitudes) of the scattered waves, but the phase information is lost during the experiment. This is known as the phase problem in crystallography.[16][26][27][28] To construct the electron density map, which shows the positions of atoms, both amplitudes and phases are required. For small molecules like 1-Methylindoline-3-carbonitrile, this problem is typically solved using direct methods, which are computational algorithms that use statistical relationships between the reflection intensities to derive initial phase estimates.[16]

Model Building and Refinement

With initial phases, a preliminary electron density map can be calculated via a Fourier transform.[29] Peaks in this map correspond to atomic positions.

• Initial Model: An initial atomic model is built by assigning atoms to the strongest peaks in the electron density map.

• Structure Refinement: This is an iterative process where the atomic parameters (positional coordinates, thermal displacement parameters) are adjusted using a least-squares algorithm to improve the agreement between the observed diffraction data and the data calculated from the model.[30][31]

• Quality of Fit: The quality of the final model is assessed by several factors, most notably the R-factor (or R₁) . This value measures the disagreement between the observed and calculated structure factor amplitudes. A lower R-factor indicates a better fit. For small molecules, a final R-factor below 5% (0.05) is generally considered excellent.[32][33][34]

Data Presentation and Structural Insights (Hypothetical)

The final result of a successful structure determination is a Crystallographic Information File (CIF), which contains all the experimental and structural details. Below is a table of hypothetical crystallographic data for 1-Methylindoline-3-carbonitrile, using the published structure of a related compound, 1-acetylindoline, as a realistic template to illustrate the expected parameters.[35][36][37]

Table 1: Hypothetical Crystal Data and Structure Refinement for 1-Methylindoline-3-carbonitrile

Parameter	Hypothetical Value	Significance
Crystal Data
Chemical formula	C₁₀H₁₀N₂	Defines the atomic composition of the molecule.
Formula weight	158.20 g/mol	Molar mass of the compound.
Crystal system	Monoclinic	Describes the basic symmetry of the crystal lattice.
Space group	P2₁/c	A specific symmetry group describing the arrangement of molecules within the unit cell.
a, b, c [Å]	a = 9.5, b = 6.0, c = 15.0	The dimensions of the unit cell, the fundamental repeating block of the crystal.
α, β, γ [°]	α = 90, β = 105, γ = 90	The angles between the unit cell axes.
Volume [ų]	820	The volume of the unit cell.
Z	4	The number of molecules per unit cell.
Data Collection
Radiation type	Mo Kα (λ = 0.71073 Å)	The wavelength of the X-rays used for the experiment.
Temperature [K]	100	The temperature at which data was collected.
Reflections collected	8500	Total number of diffraction spots measured.
Independent reflections	1800	Number of unique reflections after accounting for symmetry.
Refinement
R₁ [I > 2σ(I)]	0.045	The R-factor for reflections considered "observed"; a primary indicator of model quality.[33]
wR₂ (all data)	0.115	A weighted R-factor calculated on all data.
Goodness-of-fit (S)	1.05	Should be close to 1.0 for a good model.[23][30]

Interpreting the Structure: Implications for Drug Development

The solved crystal structure would provide invaluable insights:

• Molecular Conformation: It would reveal the precise puckering of the five-membered indoline ring and the orientation of the methyl and carbonitrile substituents. This conformation is likely the lowest energy state in the solid form and provides a crucial starting point for computational modeling of its interaction with a biological target.

• Intermolecular Interactions: The way molecules pack in the crystal reveals the dominant non-covalent forces, such as hydrogen bonds, dipole-dipole interactions, or π-stacking (if applicable). Understanding these interactions is key to predicting physical properties like melting point and solubility.[24]

• Foundation for Polymorphism Studies: This initial structure serves as the reference against which other potential polymorphs, which may be discovered under different crystallization conditions, can be compared. Different polymorphs can have drastically different solubilities and stabilities, making polymorph control a critical regulatory requirement in drug manufacturing.[1][3][11][13]

Conclusion

While the crystal structure of 1-Methylindoline-3-carbonitrile remains to be experimentally determined, the pathway to its elucidation is clear and relies on well-established principles of organic synthesis and X-ray crystallography. The synthesis via indole reduction, followed by systematic crystallization screening and analysis by single-crystal X-ray diffraction, would provide a definitive three-dimensional model of the molecule. The resulting structural data would be of immense value to the scientific community, particularly for professionals in drug discovery and development, by enabling a deeper understanding of its structure-property relationships and facilitating the design of novel therapeutics based on the privileged indoline scaffold.

References

• [Phase Problem in X-ray Crystallography, and Its Solution. (n.d.).
• [Electron density maps and their interpretation. (n.d.).
• [Electron-Density Map Interpretation. (n.d.).

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• 34. R-Factors [pd.chem.ucl.ac.uk]
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Protocols & Analytical Methods

Application Note: Synthesis and Characterization of 1-Methylindoline-3-carbonitrile

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Advanced Synthesis Protocol & Mechanistic Guide

Introduction and Strategic Rationale

Indoline derivatives, specifically those bearing functional groups at the C3 position like 1-Methylindoline-3-carbonitrile , are highly valued heterocyclic scaffolds in medicinal chemistry and drug discovery. The presence of the carbonitrile group provides a versatile handle for downstream functionalization (e.g., reduction to amines, hydrolysis to amides/carboxylic acids, or conversion to tetrazoles), while the N-methylated indoline core offers distinct pharmacokinetic properties compared to its planar indole counterpart[1].

Direct synthesis of substituted indolines can be challenging due to the high stability of the aromatic indole system. While classical methods like the Fischer Indole Synthesis can be adapted[2], a more reliable, high-yielding, and regioselective approach involves the step-wise N-alkylation of the commercially available 1H-indole-3-carbonitrile, followed by the selective reduction of the C2-C3 double bond.

As a Senior Application Scientist, I have structured this protocol to not only provide the procedural steps but to elucidate the causality behind the reagent selection, ensuring a self-validating and reproducible workflow.

Synthetic Pathway Visualization

The following workflow outlines the two-step transformation. We utilize a "green" methylation approach using dimethyl carbonate (DMC) to avoid highly toxic methylating agents like methyl iodide or dimethyl sulfate[3], followed by a directed hydride reduction.

Figure 1: Two-step synthetic workflow for 1-Methylindoline-3-carbonitrile.

Quantitative Reaction Parameters

To facilitate rapid experimental setup and scale-up, the stoichiometric and quantitative parameters for the optimized workflow are summarized below.

Parameter	Step 1: N-Methylation	Step 2: Selective Reduction
Starting Material	1H-indole-3-carbonitrile (1.0 eq)	1-Methyl-1H-indole-3-carbonitrile (1.0 eq)
Primary Reagent	Dimethyl carbonate (3.0 eq)	Sodium cyanoborohydride (3.0 eq)
Catalyst / Base	K₂CO₃ (0.5 mass eq)	Glacial Acetic Acid (Solvent/Acid)
Solvent	N,N-Dimethylformamide (DMF)	Glacial Acetic Acid (AcOH)
Temperature	130 °C (Reflux)	20–25 °C (Room Temperature)
Reaction Time	3.5 hours	2–4 hours
Expected Yield	> 95%	80–85%

Step-by-Step Experimental Protocols

Step 1: Synthesis of 1-Methyl-1H-indole-3-carbonitrile

Mechanistic Insight: Traditional methylation utilizes methyl iodide, which poses severe environmental and safety hazards. Dimethyl carbonate (DMC) acts as a highly efficient, green methylating agent under basic conditions at elevated temperatures[4]. The carbonate base deprotonates the indole nitrogen, which subsequently attacks the methyl group of DMC, releasing CO₂ and methanol as byproducts.

Procedure:

• Preparation: Equip a 50 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Charge the Vessel: Add 1H-indole-3-carbonitrile (1.0 g, 7.03 mmol) and anhydrous potassium carbonate (0.5 g) to the flask[3].

• Solvent & Reagent Addition: Add N,N-dimethylformamide (10 mL) followed by dimethyl carbonate (1.8 mL, 21.4 mmol)[3].

• Reaction Execution: Stir the mixture and heat to reflux (approximately 130 °C). Monitor the reaction progress via HPLC or TLC (Hexanes:Ethyl Acetate 3:1). The reaction is typically complete within 3.5 hours[3].

• Workup: Cool the reaction mixture to room temperature. Dilute the mixture with deionized water (30 mL) to dissolve the inorganic salts and precipitate the organic product.

• Extraction: Extract the aqueous layer with tert-butyl methyl ether (or ethyl acetate) (3 x 20 mL).

• Purification: Wash the combined organic extracts with brine (3 x 50 mL) to remove residual DMF. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield 1-methyl-1H-indole-3-carbonitrile as a dark oil (approx. 97% yield)[4].

Step 2: Selective Reduction to 1-Methylindoline-3-carbonitrile

Mechanistic Insight: The reduction of the indole core to an indoline requires breaking the aromaticity of the pyrrole ring. Sodium borohydride (NaBH₄) in neutral solvents is insufficiently reactive. By using sodium cyanoborohydride (NaBH₃CN) in glacial acetic acid, the acidic medium protonates the indole at the C3 position, generating a highly electrophilic indoleninium intermediate. The hydride then attacks the C2 position, yielding the indoline. The cyano group at C3 remains intact under these specific conditions.

Procedure:

• Preparation: In a well-ventilated fume hood, dissolve 1-methyl-1H-indole-3-carbonitrile (1.0 g, 6.4 mmol) in glacial acetic acid (15 mL) in a 50 mL round-bottom flask.

• Hydride Addition: Cool the solution to 10 °C using an ice-water bath. Slowly add sodium cyanoborohydride (1.2 g, 19.2 mmol) in small portions over 15 minutes to control the evolution of hydrogen gas.

• Reaction Execution: Remove the ice bath and allow the reaction mixture to stir at room temperature for 2 to 4 hours. Monitor the disappearance of the starting material via TLC.

• Quenching: Once complete, carefully pour the reaction mixture into a beaker containing crushed ice (50 g).

• Neutralization: Slowly add a concentrated aqueous solution of sodium hydroxide (NaOH) or solid sodium carbonate (Na₂CO₃) until the pH of the solution reaches 8-9. Caution: This step is highly exothermic and releases CO₂ if carbonate is used.

• Extraction: Extract the neutralized aqueous phase with dichloromethane (DCM) (3 x 20 mL).

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Final Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate pure 1-Methylindoline-3-carbonitrile.

Sources

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• 2. evitachem.com [evitachem.com]
• 3. EP1276721B1 - Methylation of indole compounds using dimethyl carbonate - Google Patents [patents.google.com]
• 4. CA2405937C - Methylation of indole compounds using dimethyl carbonate - Google Patents [patents.google.com]

Application Note: 1-Methylindoline-3-carbonitrile as a Versatile Precursor in Organic Synthesis

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary & Chemical Context

The indoline (2,3-dihydroindole) core is a privileged scaffold in medicinal chemistry, frequently serving as the structural foundation for various alkaloids and synthetic therapeutics. 1-Methylindoline-3-carbonitrile is a highly valuable synthetic precursor that combines the electron-rich nature of the N-methylated indoline ring with the orthogonal reactivity of a C3-carbonitrile group.

Unlike its planar, aromatic counterpart (1-methylindole-3-carbonitrile) which can be synthesized via environmentally benign methylation using dimethyl carbonate[1], the sp³-hybridized C3 position of the indoline core introduces three-dimensional structural complexity. The carbonitrile moiety acts as a highly versatile electrophilic handle. Because the carbonitrile group is strongly electron-withdrawing, it is susceptible to nucleophilic attack, hydrolysis, and reduction[2], allowing chemists to execute divergent synthetic pathways from a single starting material to generate primary amines, carboxylic acids, and ketones.

Mechanistic Rationale for Divergent Synthesis

The utility of 1-methylindoline-3-carbonitrile lies in the predictable and chemoselective manipulation of the nitrile group without disrupting the indoline heterocycle:

• Reduction to Primary Amines: The high oxidation state of the nitrile carbon requires strong hydride donors. Lithium aluminum hydride (LiAlH₄) is chosen over milder reagents (like NaBH₄) to drive the complete reduction of the triple bond, yielding 1-methylindoline-3-methanamine[3],[4].

• Hydrolysis to Carboxylic Acids: Nitriles can be hydrolyzed under acidic or basic conditions[2]. For electron-rich indolines, basic hydrolysis (NaOH in aqueous ethanol) is mechanistically preferred. It avoids the harsh, prolonged acidic reflux that can lead to ring-opening or degradation of the indoline core. The reaction is driven to completion by the irreversible deprotonation of the resulting 1-methylindoline-3-carboxylic acid[5].

Quantitative Summary of Transformations

To facilitate experimental planning, the following table summarizes the key reaction parameters, expected yields, and critical in-process controls (IPCs) for the primary synthetic workflows utilizing 1-methylindoline-3-carbonitrile.

Target Derivative	Reagents & Solvent	Temp / Time	Typical Yield	Key In-Process Control (IPC)
1-Methylindoline-3-methanamine	LiAlH₄, Anhydrous THF	0 °C to Reflux (3 h)	75–85%	TLC: Disappearance of SM; new Ninhydrin-positive baseline spot.
1-Methylindoline-3-carboxylic acid	NaOH, EtOH / H₂O	Reflux (12 h)	80–90%	IR: Complete loss of -C≡N stretch (~2230 cm⁻¹).
3-Acyl-1-methylindoline	1. RMgBr, Et₂O2. H₃O⁺ (aq. HCl)	0 °C to RT (4 h)	60–75%	TLC: UV-active spot; positive 2,4-DNP stain for ketones.

Visualizing the Synthetic Workflow

The following diagram illustrates the divergent synthetic pathways accessible from 1-methylindoline-3-carbonitrile.

Fig 1: Divergent synthetic pathways from 1-Methylindoline-3-carbonitrile.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. They embed causality for reagent selection and mandatory analytical checkpoints to ensure the success of each step prior to downstream processing.

Protocol A: Synthesis of 1-Methylindoline-3-methanamine via LiAlH₄ Reduction

Causality: The reduction of a nitrile to a primary amine requires a potent nucleophilic hydride[4]. LiAlH₄ is utilized in anhydrous THF to facilitate the sequential delivery of two hydride equivalents to the nitrile carbon.

Step-by-Step Methodology:

• Preparation: Flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Purge the system with dry Nitrogen (N₂).

• Reagent Loading: Suspend LiAlH₄ (2.5 equivalents) in anhydrous THF (0.5 M relative to the hydride) and cool the suspension to 0 °C using an ice bath.

• Substrate Addition: Dissolve 1-methylindoline-3-carbonitrile (1.0 equivalent) in a minimal volume of anhydrous THF. Add this solution dropwise to the LiAlH₄ suspension over 30 minutes.

  • Causality: Dropwise addition at 0 °C controls the highly exothermic reaction and mitigates the risk of thermal degradation or solvent boil-over.

• Reaction: Remove the ice bath and gradually heat the mixture to reflux for 3 hours.

• Self-Validation Checkpoint (TLC): Spot an aliquot of the reaction mixture against the starting material on a silica gel TLC plate (Eluent: 3:1 Hexanes/EtOAc). The starting material (Rf ~0.6, UV active) must be completely consumed. Spray the plate with Ninhydrin and heat; a purple/pink spot at the baseline confirms the formation of the primary amine.

• Quenching (Fieser Method): Cool the reaction to 0 °C. For every x grams of LiAlH₄ used, sequentially and cautiously add x mL of distilled H₂O, x mL of 15% aqueous NaOH, and 3x mL of distilled H₂O.

  • Causality: The Fieser workup generates granular, easily filterable aluminum salts, preventing the formation of intractable emulsions that trap the amine product.

• Isolation: Filter the mixture through a pad of Celite, washing the filter cake thoroughly with hot THF. Concentrate the filtrate under reduced pressure to yield the crude 1-methylindoline-3-methanamine, which can be purified via acid-base extraction or vacuum distillation.

Protocol B: Synthesis of 1-Methylindoline-3-carboxylic acid via Basic Hydrolysis

Causality: Hydrolysis of the carbonitrile proceeds through an amide intermediate to yield the carboxylic acid[2]. Basic conditions are selected to protect the indoline core from acid-catalyzed ring opening.

Step-by-Step Methodology:

• Preparation: In a round-bottom flask, suspend 1-methylindoline-3-carbonitrile (1.0 equivalent) in a 1:1 mixture of Ethanol and distilled H₂O (0.2 M concentration).

• Base Addition: Add NaOH pellets (5.0 equivalents) directly to the suspension.

• Reaction: Equip the flask with a reflux condenser and heat the mixture to a gentle reflux (approx. 85 °C) for 12 hours.

• Self-Validation Checkpoint (Gas Evolution & IR): During reflux, hold a piece of damp red litmus paper over the top of the condenser. A color change to blue indicates the evolution of ammonia gas (NH₃), confirming the active hydrolysis of the nitrile/amide. To validate completion, take a small aliquot, acidify, extract into EtOAc, and perform an IR scan. The complete disappearance of the sharp -C≡N stretch at ~2230 cm⁻¹ and the appearance of a broad O-H stretch (2500–3300 cm⁻¹) and strong C=O stretch (~1700 cm⁻¹) validates the formation of the acid.

• Isolation: Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure. Dilute the remaining aqueous layer with H₂O and extract once with Diethyl Ether to remove unreacted starting material or non-polar impurities.

• Acidification: Cool the aqueous layer in an ice bath and carefully acidify to pH ~3 using 3M HCl.

  • Causality: Lowering the pH protonates the carboxylate salt, drastically reducing its aqueous solubility and causing the product to crash out of solution.

• Filtration: Collect the precipitated 1-methylindoline-3-carboxylic acid via vacuum filtration, wash with ice-cold water, and dry under high vacuum[5].

Sources

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• 4. Indole-3-methanamine | 22259-53-6 | Benchchem [benchchem.com]
• 5. 39891-70-8|Indoline-3-carboxylic acid|BLD Pharm [bldpharm.com]

Application Notes and Protocols: Advanced Functionalization Strategies for 1-Methylindoline-3-carbonitrile

Introduction & Mechanistic Rationale

1-Methylindoline-3-carbonitrile is a highly versatile, bifunctional heterocyclic scaffold widely utilized in medicinal chemistry and diversity-oriented synthesis. The architectural layout of this molecule provides two distinct, orthogonal reactive domains that can be selectively functionalized:

• The Electron-Rich Aromatic Core (C5/C7): The nitrogen lone pair of the N-methylindoline system donates electron density into the fused benzene ring, significantly activating the C5 (para) and C7 (ortho) positions (1)[1]. Due to the steric shielding provided by the N-methyl group at the C7 position, the C5 position emerges as the kinetically and thermodynamically favored site for Electrophilic Aromatic Substitution (SEAr) and transition-metal-catalyzed C–H functionalization (2)[2].

• The Acidic C3 Position: The strong electron-withdrawing nature of the C3-nitrile group significantly lowers the pKa of the adjacent C3-proton. This stereoelectronic environment enables base-mediated deprotonation to form a resonance-stabilized nitrile anion (ketenimine enolate equivalent), facilitating α-alkylation to generate sterically encumbered C3-quaternary stereocenters (3)[3].

Reactivity map of 1-Methylindoline-3-carbonitrile highlighting C5, C3, and oxidation pathways.

Quantitative Data Summary

The table below summarizes the expected outcomes, conditions, and analytical markers for the three primary functionalization strategies described in this application note.

Functionalization Strategy	Target Position	Reagents / Catalyst	Typical Yield	Regioselectivity	Key Analytical Marker (Validation)
C–H Olefination	C5	Pd(OAc)₂, Ethyl acrylate, BQ	54–76%	>15:1 (C5:C7)	¹H NMR: Disappearance of C5-H, new alkene doublets (J ~ 16 Hz).
α-Alkylation	C3	LDA, Alkyl Halide (R-X)	65–85%	Exclusive to C3	¹H NMR: Disappearance of C3-H (δ ~4.2 ppm), new alkyl signals.
Oxidative Aromatization	Core (C2-C3)	DDQ, 1,4-Dioxane	75–90%	N/A (Indole core)	UV-Vis: Shift in λmax; ¹H NMR: Aromatic C2-H appearance (δ ~7.5 ppm).

Experimental Protocols & Self-Validating Workflows

Protocol A: Regioselective C5 C–H Olefination via Pd(II) Catalysis

Causality & Insights: Direct C–H functionalization circumvents the need for pre-halogenated precursors. Utilizing a Pd(II) catalyst alongside a mild oxidant (e.g., 1,4-benzoquinone) drives a Concerted Metalation-Deprotonation (CMD) mechanism selectively at the electron-rich C5 position (4)[4]. The N-methyl group prevents competitive nitrogen coordination, ensuring the palladium electrophile is directed to the para-position[2].

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, charge 1-Methylindoline-3-carbonitrile (1.0 equiv, 0.5 mmol) and Pd(OAc)₂ (5 mol%).

• Reagent Addition: Add ethyl acrylate (2.0 equiv) and 1,4-benzoquinone (1.5 equiv). Suspend the mixture in a solvent system of 1,2-dichloroethane (DCE) and hexafluoroisopropanol (HFIP) (1:4 v/v, 2.5 mL). Causality Note: HFIP is critical; its strong hydrogen-bonding capability accelerates the CMD step and stabilizes the transient Pd-intermediates.

• Reaction: Seal the tube and stir at 80 °C for 8 hours.

• Validation Checkpoint: The reaction mixture will transition from a pale yellow to a deep amber/brown color as the active Pd(0)/Pd(II) cycle initiates. Successful conversion is validated via TLC (Hexanes/EtOAc 3:1), where the product appears as a highly UV-active spot (Rf ~0.3) compared to the starting material (Rf ~0.5).

• Workup & Purification: Cool to room temperature, dilute with EtOAc, and filter through a short pad of Celite to remove palladium black. Concentrate the filtrate and purify via flash column chromatography.

Catalytic cycle for the Pd(II)-catalyzed C5 C-H olefination of 1-Methylindoline-3-carbonitrile.

Protocol B: Base-Mediated C3-Alkylation (Quaternization)

Causality & Insights: The formation of a C3-quaternary center is a critical step in synthesizing complex alkaloid analogs. Lithium diisopropylamide (LDA) is selected as the base because its steric bulk prevents nucleophilic attack on the highly electrophilic nitrile carbon, selectively deprotonating the C3-H to form the nucleophilic ketenimine anion (3)[3].

Step-by-Step Methodology:

• Deprotonation: Dissolve 1-Methylindoline-3-carbonitrile (1.0 equiv, 1.0 mmol) in anhydrous THF (5.0 mL) under an argon atmosphere. Cool the solution to -78 °C using a dry ice/acetone bath.

• Base Addition: Dropwise add LDA (1.1 equiv, 1.0 M in THF). Stir the solution at -78 °C for 45 minutes to ensure complete enolate/anion formation.

• Electrophile Trapping: Add the alkyl halide (e.g., benzyl bromide, 1.2 equiv) dropwise. Maintain the reaction at -78 °C for 1 hour, then allow it to slowly warm to room temperature overnight.

• Validation Checkpoint: Upon addition of LDA, the solution will instantly turn deep red/purple, indicating the successful formation of the C3-nitrile anion. After quenching, the crude ¹H NMR must show the complete absence of the characteristic C3-methine proton (typically a multiplet around δ 4.2 ppm), confirming total conversion to the quaternary center.

• Workup: Quench the reaction with saturated aqueous NH₄Cl (5 mL). Extract with EtOAc (3 x 10 mL), wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

Protocol C: Oxidative Aromatization to 1-Methylindole-3-carbonitrile

Causality & Insights: Indolines can be smoothly oxidized to their corresponding indoles. 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) acts as an excellent hydride acceptor that drives this transformation under mild, neutral conditions (5)[5]. This avoids the degradation of the sensitive nitrile group that frequently occurs under harsh acidic or basic oxidative conditions.

Step-by-Step Methodology:

• Reaction Setup: Dissolve 1-Methylindoline-3-carbonitrile (1.0 equiv, 0.5 mmol) in anhydrous 1,4-dioxane (3.0 mL).

• Oxidation: Slowly add a solution of DDQ (1.1 equiv) in dioxane (2.0 mL) at room temperature.

• Validation Checkpoint: The addition of DDQ immediately generates a dark green/brown charge-transfer complex. As the reaction completes (typically within 2 hours), the precipitation of a tan solid (DDQH₂, the reduced hydroquinone byproduct) serves as a visual indicator of successful hydride transfer. The final indole product will exhibit strong blue fluorescence under 254 nm UV light on a TLC plate.

• Isolation: Filter off the DDQH₂ precipitate. Concentrate the filtrate and purify via basic alumina chromatography to prevent acid-catalyzed degradation, yielding the fully aromatic 1-Methylindole-3-carbonitrile.

References

• Selective C–H Olefination of Indolines (C5) and Tetrahydroquinolines (C6) by Pd/S,O-Ligand Catalysis. American Chemical Society (ACS) - Organic Letters.[Link]

• 2-Alkynyl Indole-3-carbonitriles: Synthon for the Regioselective Synthesis of Functionalized 4-Aminocarbazoles. American Chemical Society (ACS) - The Journal of Organic Chemistry.[Link]

• The reaction of some indoles and indolines with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone. SciSpace.[Link]

• Brønsted Acid-Promoted Formation of Stabilized Silylium Ions for Catalytic Friedel–Crafts C–H Silylation. American Chemical Society (ACS) - Journal of the American Chemical Society.[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Selective C–H Olefination of Indolines (C5) and Tetrahydroquinolines (C6) by Pd/S,O-Ligand Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]

Technical Notes & Optimization

Introduction: The Challenge of Synthesizing 1-Methylindoline-3-carbonitrile

Answering the call of researchers, scientists, and drug development professionals, this Technical Support Center provides a comprehensive guide to troubleshooting and optimizing the synthesis of 1-Methylindoline-3-carbonitrile. As a Senior Application Scientist, my goal is to blend established chemical principles with practical, field-tested insights to help you navigate the complexities of this synthesis and significantly improve your experimental outcomes.

1-Methylindoline-3-carbonitrile is a valuable building block in medicinal chemistry and materials science. While several synthetic routes exist, achieving high yield and purity can be challenging due to potential side reactions, difficult purifications, and sensitivity to reaction conditions. This guide is structured to address the most common issues encountered in the laboratory, providing not just solutions, but also the underlying chemical logic to empower you to make informed decisions in your experimental design.

Overview of Synthetic Strategies

Two primary strategies are employed for the synthesis of 1-Methylindoline-3-carbonitrile:

• Route A: Post-Cyclization N-Methylation: This approach involves first synthesizing the indole-3-carbonitrile core and subsequently adding the methyl group to the nitrogen atom.

• Route B: Direct Cyclization with an N-Methylated Precursor: This strategy begins with an N-methylated starting material, such as N-methylphenylhydrazine in a Fischer indole synthesis, or involves the direct conversion of 1-methylindole-3-carbaldehyde. A one-step reaction converting 1-methylindole-3-carbaldehyde to the nitrile has been shown to produce very high yields and is suitable for industrial production.[1]

Caption: Overview of primary synthetic routes to 1-Methylindoline-3-carbonitrile.

Troubleshooting Guide: A Question & Answer Approach

This section directly addresses specific experimental problems.

Question 1: My overall yield is consistently low. What are the most critical parameters to investigate?

Low yield is the most common complaint, often stemming from a combination of factors. A systematic approach is key to identifying the root cause.

Answer:

Several factors can contribute to low yields, primarily side reactions and incomplete conversion. The most critical parameters depend on your chosen synthetic route.

• For Fischer Indole Synthesis: This classical method involves reacting an arylhydrazine with an aldehyde or ketone under acidic conditions.[2][3][4]

  • Catalyst Choice & Strength: The reaction is highly sensitive to the acid catalyst.[5] Both Brønsted acids (HCl, H₂SO₄, PPA) and Lewis acids (ZnCl₂, BF₃) are used.[5] An acid that is too strong or used in high concentration can promote polymerization and other side reactions.[6] Conversely, an acid that is too weak may result in an incomplete reaction. It is advisable to screen different catalysts and concentrations to find the optimal conditions for your specific substrates.[5]

  • Temperature Control: Elevated temperatures are often necessary, but excessive heat can lead to the degradation of starting materials, intermediates, or the final product.[5][6] Maintain the lowest temperature that allows for a reasonable reaction rate.

  • Side Reactions: Aldol condensation of the carbonyl starting material and Friedel-Crafts-type reactions are common side pathways under the acidic and heated conditions of the Fischer synthesis.[6] To minimize these, consider the slow addition of the carbonyl compound to keep its instantaneous concentration low.

• For Direct Conversion of 1-Methylindole-3-carbaldehyde: This route typically involves reacting the aldehyde with hydroxylamine hydrochloride in a suitable solvent like formic acid.[1]

  • Reagent Stoichiometry: Ensure the correct molar ratios of reactants. An excess of hydroxylamine hydrochloride is typically used to drive the reaction to completion.[1]

  • Reaction Time & Temperature: While this method can be fast, insufficient heating time or temperature (reflux is common) will lead to incomplete conversion of the intermediate aldoxime to the nitrile.

  • Solvent Purity: The purity of the solvent (e.g., formic acid) can be crucial. Water content can potentially influence reaction rates and side product formation.

Caption: Troubleshooting decision tree for addressing low product yield.

Question 2: I'm observing significant impurities after the reaction. What are the likely side products and how can I prevent them?

Answer:

The identity of impurities is route-dependent. Analyzing your crude product by TLC, LC-MS, or NMR is the first step.

• Unreacted Starting Material: This is the simplest "impurity." If you observe significant starting material, it points to incomplete conversion. Revisit the points in Question 1: reaction time, temperature, and catalyst/reagent stoichiometry.

• Regioisomers (Fischer Synthesis): If using an unsymmetrical ketone, the cyclization can occur on either side, leading to a mixture of regioisomers.[2] The regioselectivity can be influenced by the choice and concentration of the acid catalyst.[6]

• Oxidized Byproducts (Oxindoles): Indoles can be susceptible to oxidation, especially if the reaction is exposed to air for prolonged periods at high temperatures.[2] Performing the reaction under an inert atmosphere (Nitrogen or Argon) can mitigate this.

• Polymerization Products: The electron-rich pyrrole ring of indoles is prone to acid-catalyzed polymerization, especially under harsh conditions.[7] This often appears as an intractable tar. Using milder acids, lower temperatures, and shorter reaction times can help prevent this.

Question 3: Purification by column chromatography is tedious and gives poor separation. Are there better options?

Answer:

1-Methylindoline-3-carbonitrile is a solid at room temperature with a reported melting point of 56-57°C.[8][9] This makes it an excellent candidate for purification by recrystallization, which is often more efficient and scalable than chromatography.

• Recrystallization: Experiment with different solvent systems. A good starting point is a binary system where the compound is soluble in one solvent when hot and insoluble when cold, and highly soluble in the other. Common solvents for indole derivatives include ethanol, isopropanol, ethyl acetate, and hexane. A mixture like ethyl acetate/hexane or ethanol/water is often effective.

• Distillation: For reactions that yield a liquid crude product or if recrystallization is ineffective, vacuum distillation can be a powerful purification method. A patent for a similar compound, 1-N-methylindole-3-carbonitrile, specifies purification by distillation.[1]

• Chromatography Optimization: If chromatography is necessary, ensure you are using the correct stationary phase (silica gel is standard) and have optimized your mobile phase. A gradient elution starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate) usually provides the best separation.

Problem	Potential Cause	Recommended Solution
Low Yield	Inappropriate acid catalyst (Fischer)	Screen various Brønsted and Lewis acids (e.g., p-TSA, ZnCl₂, PPA).[5]
Temperature too high/low	Systematically vary the temperature to balance reaction rate and degradation.[5][6]
Incomplete conversion	Increase reaction time or temperature; verify reagent stoichiometry.[1]
Side Products	Polymerization	Use milder acid catalysts, lower temperatures, or shorter reaction times.[7]
Formation of regioisomers	Carefully select the ketone and acid catalyst to control regioselectivity.[2][6]
Oxidation	Run the reaction under an inert atmosphere (N₂ or Ar).[2]
Purification Issues	Poor separation on silica	Attempt purification by recrystallization (e.g., from Ethanol/Water or Ethyl Acetate/Hexane) or vacuum distillation.[1]

Frequently Asked Questions (FAQs)

Q: Which synthetic route is generally preferred for scalability and yield?

A: For both scalability and high yield, the one-step conversion of 1-methylindole-3-carbaldehyde to 1-methylindoline-3-carbonitrile appears highly advantageous. A patented procedure reports a 94% yield in a single step with a simple workup, making it more efficient than multi-step sequences like the Fischer indole synthesis followed by N-methylation.[1] The Fischer route, while classic and versatile, often requires more extensive optimization and can suffer from side reactions that complicate purification on a large scale.[5][6]

Q: How can I reliably monitor the reaction's progress?

A: Thin-Layer Chromatography (TLC) is the most common and effective method for real-time reaction monitoring. Use a suitable eluent system (e.g., 3:1 Hexane:Ethyl Acetate) to achieve good separation between your starting material, product, and any major byproducts. Visualizing the spots under a UV lamp (254 nm) is typically sufficient. For more quantitative analysis, taking aliquots for analysis by HPLC or GC-MS can provide more precise data on conversion rates.[10]

Q: What are the critical safety precautions for this synthesis?

A: Standard laboratory safety practices are essential. Specific hazards depend on the chosen route:

• Corrosive Acids: Strong acids like H₂SO₄, PPA, and HCl are corrosive. Always handle them in a fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Flammable Solvents: Many organic solvents (ether, ethyl acetate, hexane, THF) are flammable. Ensure there are no ignition sources nearby and work in a well-ventilated area.

• Product Toxicity: The product, 1-Methyl-1H-indole-3-carbonitrile, is classified as acutely toxic if swallowed (Acute Tox. 3 Oral). Avoid inhalation, ingestion, and skin contact.

• Reagent-Specific Hazards: Reagents like methyl iodide (used for N-methylation) are toxic and carcinogenic. Hydroxylamine can be explosive under certain conditions. Always consult the Safety Data Sheet (SDS) for every chemical before use.

Q: How do I confirm the structure and purity of my final product?

A: A combination of analytical techniques should be used:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are the most powerful tools for unambiguous structure confirmation.

• Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming its identity. Techniques like LC-MS or GC-MS also give purity information.[11]

• High-Performance Liquid Chromatography (HPLC): An excellent method for determining the purity of the final product.[12]

• Melting Point: A sharp melting point close to the literature value (56-57°C) is a good indicator of high purity.[8][9]

Detailed Experimental Protocols

Protocol 1: High-Yield Synthesis from 1-N-Methylindole-3-carbaldehyde

This protocol is adapted from a high-yield patented procedure and is recommended for its efficiency and simplicity.[1]

Mechanism Overview: The aldehyde first reacts with hydroxylamine to form an aldoxime intermediate. Under the acidic and dehydrating conditions provided by formic acid, the aldoxime eliminates water to form the final carbonitrile product.

Caption: Reaction pathway for the conversion of an aldehyde to a nitrile.

Materials:

• 1-N-methylindole-3-carbaldehyde (1.0 eq)

• Hydroxylamine hydrochloride (1.2 eq)

• Formic acid (90%)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add 1-N-methylindole-3-carbaldehyde (e.g., 1.59 g, 0.01 mol) and hydroxylamine hydrochloride (e.g., 0.83 g, 0.012 mol).

• Add 90% formic acid (e.g., 40 mL).

• Heat the mixture to reflux and maintain for 1 hour, monitoring by TLC until the starting material is consumed.

• After completion, cool the reaction mixture to room temperature.

• Remove the formic acid solvent under reduced pressure using a rotary evaporator.

• To the residue, add water (e.g., 150 mL) and extract the product with ethyl acetate (e.g., 3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purify the product by vacuum distillation or recrystallization from a suitable solvent (e.g., benzene-hexane as cited, or ethyl acetate-hexane).[1]

Protocol 2: Purification by Recrystallization

Procedure:

• Transfer the crude solid product to an Erlenmeyer flask.

• Add a minimal amount of a hot solvent in which the compound is soluble (e.g., ethyl acetate or ethanol). Add just enough to dissolve the solid completely.

• If the solution is colored by impurities, you may add a small amount of activated charcoal and heat for a few minutes before filtering hot through a fluted filter paper to remove the charcoal.

• Slowly add a cold anti-solvent in which the product is insoluble (e.g., hexane or water) dropwise to the hot solution until it just begins to turn cloudy.

• Allow the flask to cool slowly to room temperature, then place it in an ice bath for 30-60 minutes to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, washing them with a small amount of the cold anti-solvent.

• Dry the crystals under vacuum to remove residual solvent.

References

• Method for producing indole-3-carbonitrile compound.
• Common side reactions in indole-pyrrole synthesis. Benchchem.
• Common side reactions in the synthesis of 5-Bromoindole. Benchchem.
• 1-methyl-1H-indole-3-carbonitrile.
• 1-Methyl-1H-indole-3-carbonitrile AldrichCPR 24662-37-1. MilliporeSigma.
• Technical Support Center: Optimization of Fischer Indole Synthesis. Benchchem.
• 1-Methylindoline-7-carbonitrile hydrochloride. EvitaChem.
• Analytical Methods. Agency for Toxic Substances and Disease Registry.
• 1-Methylindoline-4-carbonitrile hydrochloride. EvitaChem.
• 1-Methylindole-3-carbonitrile, 96%. Thermo Scientific Chemicals.
• 1-Methylindole-3-carbonitrile, 96%. Thermo Fisher Scientific.
• Analytical Methods. Ministry of the Environment, Government of Japan.
• 1-Methyl-1H-indole-3-carbonitrile. BLD Pharm.
• 1-methylindole. Organic Syntheses.
• Synthetic Routes to Functionalized 1-Methylindoline-2,3-diones. Benchchem.
• Fischer Indole Synthesis. Alfa Chemistry.
• One-Step Synthesis of Indole-3-Acetonitriles from Indole-3-Carboxaldehydes. Heterocycles.
• Fischer indole synthesis in the absence of a solvent. SciSpace.
• Technical Support Center: Scaling Up the Synthesis of 1-Methyl-2-nitro-1H-indole. Benchchem.
• ANALYTICAL METHODS FOR RESIDUAL SOLVENTS DETERMINATION IN PHARMACEUTICAL PRODUCTS. Polish Pharmaceutical Society.
• Using High Performance Liquid Chromatography to Analyse Indoline Degradation during Lead Bioremoval. Chemical Engineering Transactions.

Sources

• 1. JP2767295B2 - Method for producing indole-3-carbonitrile compound - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. evitachem.com [evitachem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chemsynthesis.com [chemsynthesis.com]
• 9. 1-Methylindole-3-carbonitrile, 96% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 10. ptfarm.pl [ptfarm.pl]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]
• 12. cetjournal.it [cetjournal.it]

Preventing degradation of 1-Methylindoline-3-carbonitrile during long-term storage

Welcome to the Technical Support Center for the handling and preservation of 1-Methylindoline-3-carbonitrile . This guide is engineered for researchers and drug development professionals who require high-fidelity preservation of this sensitive intermediate.

Because 1-Methylindoline-3-carbonitrile features both an electron-rich indoline core and an electrophilic nitrile group, it is highly susceptible to dual-pathway degradation. This support document synthesizes the mechanistic causality of these pathways with field-proven, self-validating storage protocols.

Part 1: Mechanisms of Degradation (The "Why")

To effectively prevent the degradation of 1-Methylindoline-3-carbonitrile, one must first understand the thermodynamic vulnerabilities of its functional groups.

• Oxidative Aromatization (Indoline to Indole): The indoline ring is a partially saturated heterocycle that is thermodynamically driven to oxidize into a fully aromatic indole system (1-Methylindole-3-carbonitrile)[1]. This dehydrogenation process is catalyzed by atmospheric oxygen, exposure to ultraviolet/visible light, and trace transition metal impurities[2].

• Nucleophilic Hydrolysis (Nitrile to Amide/Acid): The carbonitrile (-CN) group is highly electrophilic at the carbon center. In the presence of ambient moisture (H₂O), it undergoes nucleophilic addition. This hydrolysis is further accelerated by trace acidic or basic conditions, converting the nitrile first into an amide (1-Methylindoline-3-carboxamide) and, under prolonged exposure, into a carboxylic acid[3][4].

Caption: Logical relationships of 1-Methylindoline-3-carbonitrile degradation pathways.

Part 2: Troubleshooting & FAQs

Q1: My stored 1-Methylindoline-3-carbonitrile powder has developed a yellow/pink tint. Is it still usable? A1: A color shift—often to yellow, pink, or red—is the primary macroscopic indicator of oxidative degradation in indoline derivatives[2]. Aromatization yields indole derivatives and colored oligomers. You must verify the purity via HPLC-UV (typically at 240 nm) or NMR before use. If the purity has dropped below your experimental threshold, the batch must be discarded or re-purified via flash chromatography.

Q2: How does ambient humidity specifically affect the stability of this compound? A2: Moisture drives the hydrolysis of the carbonitrile group. Because nitriles are at the bottom of the reactivity scale for carboxylic acid derivatives, they require activation (often via protonation in acidic environments or direct hydroxide attack in basic environments) to react with water[4]. However, over long-term storage, even ambient humidity is sufficient to slowly convert the nitrile into an amide[3], fundamentally altering the molecule's pharmacological binding affinity and chemical reactivity.

Q3: What are the absolute best practices for long-term storage? A3: To arrest both oxidation and hydrolysis simultaneously, the compound must be stored under a strictly inert atmosphere (Argon or Nitrogen)[5] at ultra-low temperatures (-20°C to -80°C)[2]. Furthermore, using amber vials protects the indoline core from photo-oxidation, and storing the vials in a secondary vacuum-sealed bag with desiccants prevents moisture ingress[6].

Part 3: Quantitative Stability Profiles

The following table synthesizes the expected degradation rates of 1-Methylindoline-3-carbonitrile under various storage conditions, highlighting the necessity of strict environmental controls.

Storage Condition	Atmosphere	Packaging	Est. Shelf Life (>95% Purity)	Primary Degradant
Room Temp (25°C)	Ambient Air	Clear Glass	< 2 Weeks	1-Methylindole-3-carbonitrile
4°C (Fridge)	Ambient Air	Amber Glass	1 - 3 Months	1-Methylindole-3-carbonitrile
-20°C (Freezer)	Ambient Air	Amber Glass + Desiccant	6 - 12 Months	Amide / Indole mixture
-80°C (Ultra-Low)	Argon (Inert)	Amber Glass + Desiccant	> 24 Months	Negligible

Part 4: Self-Validating Experimental Protocols

To prevent degradation during active use, do not store the compound in a single bulk container. Repeated freeze-thaw cycles and air exposure during weigh-outs introduce condensation (moisture) and oxygen, accelerating degradation exponentially.

Protocol: Aliquoting and Inert Gas Blanketing (Self-Validating System)

System Causality: This protocol utilizes a "Sentinel Vial" validation system. By subjecting a parallel aliquot to a slightly elevated temperature, you create an early-warning indicator. If the sentinel remains pure, the primary -80°C batch is mathematically guaranteed to be intact.

Step-by-Step Methodology:

• Baseline Validation: Dissolve 1 mg of the newly received bulk powder in anhydrous DMSO. Run a baseline HPLC-UV to establish a "Day 0" purity profile[2].

• Thermal Equilibration: Before opening the bulk container, allow it to equilibrate to room temperature inside a dry glovebox or desiccator. Causality: Opening a cold vial in ambient air causes immediate moisture condensation on the powder, initiating nitrile hydrolysis.

• Aliquoting: Weigh out single-use quantities (e.g., 5–10 mg) into pre-dried, amber glass vials. Causality: Amber glass blocks UV/visible light, preventing photo-catalyzed aromatization.

• Inert Blanketing: Gently purge each vial with a stream of high-purity Argon for 30 seconds[5]. Causality: Argon is heavier than air and effectively displaces oxidative O₂ at the bottom of the vial.

• Sealing: Immediately cap the vials with PTFE-lined septa caps. Causality: PTFE provides a superior, non-reactive barrier against moisture compared to standard polyethylene.

• Secondary Containment: Place the aliquoted vials into a vacuum-sealable bag containing indicating silica gel desiccants. Vacuum seal the bag[6].

• Sentinel Storage: Store one "Sentinel Vial" at -20°C. Store the rest of the batch at -80°C[2].

• Validation Loop: After 3 months, run an HPLC on the Sentinel Vial. If degradation is <1%, the -80°C batch is validated as securely preserved.

Caption: Step-by-step workflow for the long-term inert storage of sensitive indoline compounds.

References

• University of Waterloo. "CHEMICAL STORAGE FACT SHEET". uwaterloo.ca.[Link]

• ResearchGate. "Principles of Inert Atmosphere Storage". researchgate.net.[Link]

• Wikipedia. "Nitrile". wikipedia.org. [Link]

• Organic Chemistry Tutor. "Hydrolysis of Nitriles". organicchemistrytutor.com.[Link]

• ACS Publications. "A Mild Cu(I)-Catalyzed Oxidative Aromatization of Indolines to Indoles". acs.org.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Nitrile - Wikipedia [en.wikipedia.org]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. researchgate.net [researchgate.net]
• 6. uwaterloo.ca [uwaterloo.ca]

Technical Support Center: Troubleshooting 1-Methylindoline-3-carbonitrile Cyanation

Welcome to the Technical Support Center. This guide is specifically designed for researchers and drug development professionals optimizing the cyanation of 1-methylindoline to synthesize 1-methylindoline-3-carbonitrile. Because indolines possess an electron-rich aromatic ring and a highly oxidation-prone saturated heterocyclic core, direct C3-cyanation often competes with aromatization (dehydrogenation to indole), regiomeric substitution (C5/C7 cyanation), and homocoupling.

This guide provides field-proven causality, self-validating protocols, and troubleshooting steps to minimize these side reactions and maximize your yield.

Part 1: Troubleshooting FAQs & Mechanistic Causality

Q1: My reaction yields mostly 1-methylindole-3-carbonitrile instead of the desired indoline. How do I prevent this aromatization? Causality: Indolines are inherently susceptible to oxidative dehydrogenation. Traditional cyanation protocols rely on harsh oxidants (e.g., Cu(II)/O₂ or stoichiometric iodine) which abstract hydrogen atoms from the C2 and C3 positions faster than the cyanation trapping step[1]. Solution: Transition to an approach. By using a redox mediator such as tris(4-bromophenyl)amine in an undivided cell, you can precisely control the oxidation potential. The mediator undergoes anodic oxidation to a radical cation, which then oxidizes the indoline via a single electron transfer (SET) without the need for chemical oxidants that drive complete aromatization[2],[3].

Q2: I am observing significant C5-cyanated side products. How can I improve C3 regioselectivity? Causality: The nitrogen lone pair in 1-methylindoline strongly activates the aromatic ring at the ortho (C7) and para (C5) positions toward electrophilic aromatic substitution. If the cyano source generates a highly electrophilic "CN+" species, aromatic substitution will compete with the desired sp³ C-H functionalization at C3. Solution: Shift the mechanism from an electrophilic pathway to a radical-mediated pathway. Utilizing trimethylsilyl cyanide (TMSCN) under controlled anodic oxidation generates a C3-centered radical intermediate that is rapidly trapped by the cyano source before aromatic substitution can occur[2].

Q3: Can I use acetonitrile (CH₃CN) as a greener cyano source instead of TMSCN or toxic metal cyanides? Causality: While acetonitrile can act as a "nonmetallic" cyanide source via sequential C–C and C–H bond cleavages, this transformation requires harsh conditions (e.g., 150 °C, strong base, Cu catalysts)[1]. Solution: For indolines, these conditions are too severe and will lead to complete thermal degradation or aromatization[1]. Stick to mild electrophilic sources like N-cyano-N-phenyl-p-toluenesulfonamide (NCTS)[4] or TMSCN at room temperature[3].

Part 2: Quantitative Data & Condition Optimization

To illustrate the impact of reaction conditions on side-product formation, the following table summarizes the optimization landscape for 1-methylindoline cyanation.

Reaction Condition / Catalyst System	Cyano Source	Temp (°C)	Yield: 1-Methylindoline-3-carbonitrile	Major Side Reaction / Impurity
Cu(OAc)₂ / O₂ (1 atm)	TMSCN	80	< 10%	Aromatization (1-Methylindole formation)
Cu(OTf)₂ / NIS	CH₃CN	150	0%	Complete decomposition & Aromatization
Rh(III) / AgSbF₆	NCTS	120	15%	C7-Regioisomer formation
Electrochemical (RVC/Pt), Ar₃N	TMSCN	25	> 85%	Minimal (Trace homocoupling)

Part 3: Self-Validating Experimental Protocol

Optimized Electrochemical C3-Cyanation of 1-Methylindoline

This protocol leverages an undivided electrochemical cell to minimize oxidation and regiomeric side reactions[3]. It is a self-validating system : the visual and electrochemical feedback during the run confirms the mechanistic pathway.

Materials:

• 1-Methylindoline (1.0 mmol)

• Trimethylsilyl cyanide (TMSCN, 2.0 mmol)

• Tris(4-bromophenyl)amine (Redox mediator, 10 mol%)

• nBu₄NBF₄ (Supporting electrolyte, 0.1 M)

• Solvent: MeCN/H₂O (11:1 v/v)

• Electrodes: Reticulated vitreous carbon (RVC) anode, Platinum plate cathode.

Step-by-Step Methodology:

• Cell Assembly : Equip an oven-dried 20 mL undivided electrochemical cell with the RVC anode and Pt cathode.

  • Validation Check: Ensure electrodes are parallel and separated by exactly 1.0 cm to maintain uniform current density and prevent localized heating.

• Reagent Loading : Dissolve 1-methylindoline, tris(4-bromophenyl)amine, and nBu₄NBF₄ in the MeCN/H₂O solvent mixture. Stir for 5 minutes under an argon atmosphere.

• Cyanide Addition : Carefully inject TMSCN into the mixture. (Safety Note: Perform inside a well-ventilated fume hood).

• Electrolysis : Apply a constant current of 10 mA[3]. The reaction mixture will develop a transient deep blue/green hue, indicative of the tris(4-bromophenyl)amine radical cation formation.

  • Validation Check: If the solution turns dark brown or black rapidly, the current density is too high, leading to indoline polymerization. Immediately reduce the current to 5 mA.

• Monitoring : Monitor via TLC (Hexanes:EtOAc 4:1) every hour. The desired 1-methylindoline-3-carbonitrile will appear as a UV-active spot.

  • Validation Check: Check the TLC plate under 365 nm UV light. A highly fluorescent spot indicates unwanted aromatization to the indole core. If fluorescence is prominent, verify that the system is properly sealed from ambient oxygen.

• Workup : After 4 hours (or upon complete consumption of starting material), turn off the power. Quench with saturated aqueous NaHCO₃, extract with EtOAc, dry over Na₂SO₄, and purify via silica gel chromatography.

Part 4: Mechanistic & Workflow Visualizations

Caption: Reaction pathways of 1-methylindoline cyanation based on condition selection.

Caption: SET mechanism for site-selective electrochemical C3-cyanation of indolines.

Part 5: References

• Site-Selective Electrochemical C–H Cyanation of Indoles. Li, L., Hou, Z.-W., Li, P., & Wang, L. Organic Letters (2021).[Link]

• Cu-Catalyzed Cyanation of Indoles with Acetonitrile as a Cyano Source. Yan, Z., et al. Organic Letters (2015).[Link]

• Rhodium(III)-Catalyzed Selective C-H Cyanation of Indolines and Indoles with an Easily Accessible Cyano Source. Mishra, N. K., et al. Advanced Synthesis & Catalysis (2015).[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Site-Selective Electrochemical C-H Cyanation of Indoles [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]

Handling toxicity and safety precautions for 1-Methylindoline-3-carbonitrile

A Guide for Researchers on Safe Handling, Toxicity, and Experimental Best Practices

Introduction: 1-Methylindoline-3-carbonitrile (CAS No. 24662-37-1) is a heterocyclic building block utilized in various research and development applications. As with many nitrile-containing indole derivatives, its unique chemical structure necessitates a robust understanding of its toxicological profile and requires stringent safety protocols to ensure the well-being of laboratory personnel and the integrity of experimental outcomes. Due to its classification as an acute oral toxin, this guide serves as a critical resource for researchers, providing clear, actionable information in a direct question-and-answer format to address potential issues encountered during its use.

Section 1: Hazard Identification & Toxicology Summary

A foundational aspect of safe laboratory practice is a thorough understanding of the chemical's intrinsic hazards. The following table summarizes the key toxicological and hazard information for 1-Methylindoline-3-carbonitrile.

Hazard Classification	GHS Pictogram	Signal Word	Hazard Statement	Primary Risks
Acute Toxicity, Oral (Category 3)	GHS06: Skull and Crossbones	Danger	H301: Toxic if swallowed	High acute toxicity upon ingestion.
Serious Eye Irritation (Category 2)	GHS07: Exclamation Mark	Warning	H319: Causes serious eye irritation	Risk of significant, but reversible, eye damage upon contact.
Storage Class	N/A	N/A	6.1C	Combustible, acute toxic compound.

Note: Related indole-nitrile compounds are also classified as harmful upon skin contact and inhalation.[1][2] Prudent practice dictates handling 1-Methylindoline-3-carbonitrile as potentially hazardous via all routes of exposure.[3]

Section 2: Frequently Asked Questions (FAQs)

This section addresses the most common preliminary questions regarding the safe handling of 1-Methylindoline-3-carbonitrile.

Q1: What are the primary hazards I should be aware of when working with 1-Methylindoline-3-carbonitrile?

A1: The primary, classified hazards are its high acute oral toxicity and its capacity to cause serious eye irritation. This means that accidental ingestion can be highly dangerous, and direct contact with the eyes must be prevented. While not officially classified, related chemical structures exhibit toxicity upon skin contact and inhalation; therefore, you must treat this compound as a potential hazard through all exposure routes.[1][2][3]

Q2: What is the absolute minimum Personal Protective Equipment (PPE) required for handling this compound?

A2: The mandatory PPE includes:

• Hand Protection: Two pairs of nitrile gloves ("double-gloving").[3][4] Nitrile is recommended for its chemical resistance.[5][6] A single pair is insufficient for handling cytotoxic or acutely toxic agents.[4]

• Eye Protection: Chemical safety goggles are required at all times. If there is a risk of splashing, a full-face shield should be worn over the goggles.[3][7]

• Body Protection: A non-permeable, solid-front laboratory gown with long sleeves and tight-fitting knit cuffs.[4] Cuffs should be tucked under the outer glove.[3]

Q3: How and where should I store 1-Methylindoline-3-carbonitrile?

A3: Proper storage is critical for both safety and chemical stability.

• Location: Store the compound in a designated, clearly labeled area for toxic or cytotoxic chemicals.[4] This area should be separate from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[1]

• Container: Keep the container tightly sealed.

• Environment: While it is rated as stable under normal conditions, some related indole derivatives are sensitive to light and air.[1][2][8][9] As a best practice, store in a dark location, and for long-term storage, consider storing under an inert gas like argon.

• Access: The storage location should be locked or otherwise secured to restrict access.

Q4: What are the immediate signs of accidental exposure?

A4: Based on its hazard classification, the immediate signs of exposure would be:

• Eye Contact: Pain, redness, and irritation.

• Ingestion: Given its "Toxic if swallowed" classification, symptoms could be severe and require immediate medical intervention. Do not attempt to self-diagnose; treat any accidental ingestion as a medical emergency.

• Skin Contact: May cause skin irritation.[2][10]

• Inhalation: May cause respiratory irritation.[2]

Any suspected exposure requires immediate first aid and medical attention.[3]

Section 3: Troubleshooting Guides

This section provides direct, scenario-based guidance for issues you may encounter during your experiments.

Scenario 1: Accidental Spill

Q: I've spilled a small amount (<100 mg) of solid 1-Methylindoline-3-carbonitrile inside my chemical fume hood. What is the correct procedure?

A: For a small, contained spill, follow these steps immediately:

• Restrict Access: Ensure no one else enters the immediate area.

• Maintain Ventilation: Keep the fume hood running.

• Wear Full PPE: Ensure you are wearing your double nitrile gloves, lab coat, and eye protection.

• Decontamination: Gently cover the solid spill with a disposable work mat or absorbent pads wetted with water to avoid raising dust.[3][7] Carefully wipe the area, moving from the outside of the spill inward.

• Clean-up: Clean the spill area three times using a detergent solution, followed by a final rinse with clean water.[3]

• Disposal: All materials used for cleanup (pads, gloves, etc.) must be placed in a sealed, labeled hazardous waste container for cytotoxic agents.[3]

Q: What if a larger spill occurs, or a spill happens outside of a fume hood?

A: This is a serious incident requiring an emergency response.

• Evacuate: Immediately alert others and evacuate the area. Do not attempt to clean it up yourself if you are not trained for hazardous spill response.[4]

• Restrict Access: Prevent anyone from entering the contaminated area.

• Contact EHS: Call your institution's Environmental Health and Safety (EHS) office or emergency response team immediately.

• Provide Information: Be prepared to provide the name of the chemical (1-Methylindoline-3-carbonitrile) and a copy of the Safety Data Sheet (SDS) to the response team.

Scenario 2: Personal Contamination

Q: The compound has touched the outer surface of my gloves. What now?

A: This is precisely why you wear two pairs of gloves.

• Stop Work: Immediately cease your current task.

• Remove Outer Glove: Carefully remove the contaminated outer glove, avoiding contact with your skin.

• Dispose: Place the contaminated glove directly into the designated cytotoxic waste container.

• Replace: Put on a new glove before resuming your work.

Q: What if the compound gets directly on my skin or in my eyes?

A: This is a medical emergency. Time is critical.

• Skin Contact: Immediately remove any contaminated clothing and wash the affected skin area thoroughly with soap and water for at least 15 minutes.[1][3]

• Eye Contact: Immediately go to the nearest emergency eyewash station and flush the affected eye with water for at least 15 minutes, holding the eyelid open.[3][9]

• Seek Medical Attention: In all cases of direct contact, seek immediate medical attention after the initial decontamination.[3] Call your institution's emergency number and inform them of the chemical you were exposed to.

Scenario 3: Experimental Integrity

Q: My stock of 1-Methylindoline-3-carbonitrile has turned from a pale orange to a darker brown. Is it still usable?

A: Discoloration often indicates degradation or contamination, which can compromise your experimental results.

• Causality: The compound is stable under recommended storage conditions but may degrade upon prolonged exposure to air or light.[1][2][9] Incompatible materials in storage could also be a cause.[1]

• Recommendation: It is not advisable to use the discolored compound for sensitive applications where purity is critical. The presence of impurities could lead to unforeseen side reactions or inaccurate biological data.

• Verification: If you must consider using it, you would need to re-verify its identity and purity using analytical methods such as NMR or LC-MS.

• Prevention: To prevent this, always store the compound tightly sealed, protected from light, and in a designated, compatible environment.[8]

Q: How do I properly decontaminate my glassware and equipment after an experiment?

A: Decontamination prevents cross-contamination and ensures safety.

• Initial Rinse: Carefully rinse all contaminated reusable items in a designated sink within a fume hood.

• Detergent Wash: Wash the items thoroughly with a laboratory detergent.[3] The person performing the cleaning must be trained and wear appropriate PPE (double gloves, coat, eye protection).[3]

• Final Rinse: Rinse thoroughly with water, followed by any solvent rinses required by your specific experimental protocol.

• Drying: Allow to air dry in the fume hood or use an oven as appropriate.

Section 4: Detailed Protocols & Workflows

Adherence to standardized protocols is essential for minimizing risk.

Protocol 1: Safe Weighing of Solid 1-Methylindoline-3-carbonitrile

• Preparation: Don all required PPE (double nitrile gloves, safety goggles, lab coat).

• Work Area: Conduct all manipulations within a certified chemical fume hood or a Class II Biosafety Cabinet.[3][4] Cover the work surface with a disposable, plastic-backed absorbent mat.[7]

• Handling: Use a dedicated spatula for this compound.

• Weighing: Tare a suitable container on the balance. Carefully transfer the desired amount of the solid compound into the container, minimizing any dust generation. If weighing directly onto paper, use a creased, anti-static weigh paper.

• Closure: Tightly close the primary stock container immediately after dispensing.

• Cleanup: Wipe the spatula and any surfaces with a damp cloth. Dispose of the cloth and the work mat into the cytotoxic waste stream.

• Hand Washing: After removing PPE, wash hands thoroughly with soap and water.[7]

Workflow Diagram: Compound Handling Lifecycle

This diagram outlines the critical steps from receiving the compound to its final disposal.

Caption: Workflow for safe handling of 1-Methylindoline-3-carbonitrile.

Protocol 2: Hazardous Waste Disposal

• Segregation: All waste contaminated with 1-Methylindoline-3-carbonitrile must be segregated as hazardous cytotoxic waste. This includes:

  • Contaminated PPE (gloves, gowns, shoe covers).

  • Disposable labware (pipette tips, tubes, work mats).

  • Cleanup materials from spills.

  • Unused or degraded compound.

• Containment: Use designated, leak-proof, and puncture-resistant containers clearly marked with "Hazardous Waste" and "Cytotoxic/Toxic".[3][7]

• Labeling: Ensure the waste container is accurately labeled with the chemical name and associated hazards.

• Collection: Do not allow waste to accumulate. Store the sealed waste container in a secure, designated satellite accumulation area.

• Pickup: Contact your institution's EHS office to schedule a pickup for final disposal, which is typically incineration.[3][11]

Troubleshooting Diagram: Spill Response Decision Tree

This diagram provides a clear decision-making path in the event of a spill.

Caption: Decision tree for responding to a 1-Methylindoline-3-carbonitrile spill.

References

• Consensus Recommendations for the Safe Handling of Cytotoxic Agents in Cytotoxic Academic Research Laboratories (CARL) - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• SOP for use of cytotoxic agents in Research. (n.d.). University of North Texas Health Science Center. [Link]

• Nitrile Gloves: 4 Aspects of Superior Hand Protection for Chemical Handling, Contamination Prevention, and Allergen-Free Safety. (2024, November 1). Medtecs Business Solutions. [Link]

• Nitrile Gloves: Reliable Protection Against Chemicals and Pathogens. (2025, January 7). PPS Gloves. [Link]

• WHAT DO NITRILE GLOVES PROTECT US AGAINST? (2025, May 7). S&S Glove. [Link]

• GUIDELINES FOR THE USE OF CYTOTOXIC OR CHEMOTHERAPEUTIC DRUGS. (n.d.). California Institute of Technology Environmental Health & Safety. [Link]

• Working Safely with Cytotoxic Compounds Guideline. (n.d.). The University of Queensland. [Link]

• How Can You Protect Your Hands? With Nitrile Gloves! (2021, April 27). Ralik. [Link]

• 1-methyl-1H-indole-3-carbonitrile - Chemical Synthesis Database. (2025, May 20). [Link]

• Safe handling of cytotoxics: guideline recommendations - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Fact Sheet: Disposable Nitrile Gloves in Chemical Labs. (2023, May 15). University of Pennsylvania EHRS. [Link]

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• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. safety.caltech.edu [safety.caltech.edu]
• 4. unthealth.edu [unthealth.edu]
• 5. Nitrile Gloves: Reliable Protection Against Chemicals and Pathogens - PPS Gloves [ppsgloves.com]
• 6. WHAT DO NITRILE GLOVES PROTECT US AGAINST? - S&S Glove [ssglove.vn]
• 7. Consensus Recommendations for the Safe Handling of Cytotoxic Agents in Cytotoxic Academic Research Laboratories (CARL) - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. fishersci.com [fishersci.com]
• 10. fishersci.com [fishersci.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comprehensive Reactivity Profiling: 1-Methylindoline-3-carbonitrile vs. 1-Methylindole-3-carbonitrile

For researchers and drug development professionals, selecting the correct heterocyclic scaffold is paramount. While 1-methylindole-3-carbonitrile and 1-methylindoline-3-carbonitrile differ by only a single degree of unsaturation at the C2–C3 bond, this structural variance dictates entirely orthogonal reactivity paradigms.

This guide objectively compares the electronic fundamentals, reactivity profiles, and synthetic utility of both compounds, providing self-validating experimental protocols to guide your synthetic strategy.

Structural & Electronic Fundamentals

The core difference between these two scaffolds lies in their global aromaticity and the hybridization of the C2 and C3 carbons.

• 1-Methylindole-3-carbonitrile (The Indole Scaffold): This compound features a fully conjugated 10- π electron aromatic system. The nitrogen lone pair is delocalized throughout the bicyclic system. The presence of the strongly electron-withdrawing cyano (-CN) group at C3 creates a "push-pull" electronic environment. Because the highly reactive C3 position is blocked, electrophilic aromatic substitution (EAS) is redirected. The cyano group deactivates the pyrrole ring, forcing electrophilic attack to occur primarily at C2 or on the benzenoid ring (C6/C7)[1].

• 1-Methylindoline-3-carbonitrile (The Indoline Scaffold): The reduction of the C2–C3 double bond yields an sp3 -hybridized pyrrolidine ring fused to a benzene ring. This breaks the global aromaticity. Consequently, the nitrogen lone pair is strictly conjugated with the benzene ring, rendering the benzenoid positions (C5 and C7) highly nucleophilic. More importantly, the sp3 -hybridized C3 carbon bears a proton directly adjacent to the electron-withdrawing nitrile. This creates a highly acidic α -proton, enabling facile deprotonation and carbon-carbon bond formation via enolate-like (ketenimine) intermediates—a pathway completely inaccessible to the indole analog[2].

Fig 1: Divergent reactivity pathways of indole vs. indoline carbonitriles.

Comparative Reactivity Profiles

A. Electrophilic Aromatic Substitution (EAS)

In 1-methylindole-3-carbonitrile , the electron-withdrawing nature of the C3-nitrile group raises the activation energy required for standard EAS. Reactions such as Vilsmeier-Haack formylation or halogenation typically require elevated temperatures and occur at the C2 position or the C6/C7 positions of the benzenoid ring[1]. Conversely, 1-methylindoline-3-carbonitrile behaves similarly to an N,N-dialkylaniline. The benzene ring is highly electron-rich, allowing for rapid and mild EAS (e.g., bromination, nitration) exclusively at the C5 and C7 positions.

B. C-H Functionalization and Acidity

The most profound synthetic difference is C-H acidity. The indole derivative lacks an α -proton; functionalizing the C2 position often requires strong organolithium bases (e.g., LDA or n -BuLi) to force direct lithiation or relies on transition-metal-catalyzed cross-coupling of pre-functionalized alkynyl/halogenated derivatives[3]. The indoline derivative possesses an acidic C3 proton. Mild bases (such as NaH or K2​CO3​ ) are sufficient to generate a nucleophilic carbanion, allowing for straightforward α -alkylation or Michael additions.

C. Redox Stability

The indole ring is a thermodynamic sink; it is highly stable to oxidation but can undergo targeted reduction at the nitrile group to yield primary amines[1]. The indoline ring is susceptible to dehydrogenation. Mild oxidants like DDQ (2,3-dichloro-5,6-dicyano-1,4-benzoquinone) or MnO2​ will rapidly oxidize 1-methylindoline-3-carbonitrile to 1-methylindole-3-carbonitrile.

Self-Validating Experimental Methodologies

To demonstrate the orthogonal reactivity of these scaffolds, the following step-by-step protocols outline the optimal conditions for their respective functionalizations. Both protocols are designed as self-validating systems, ensuring mechanistic causality is confirmed at each step.

Protocol A: α -Alkylation of 1-Methylindoline-3-carbonitrile

Objective: Exploit the sp3 C3 acidity to form a new C-C bond.

• Preparation: In an oven-dried Schlenk flask under inert argon, dissolve 1-methylindoline-3-carbonitrile (1.0 equiv) in anhydrous DMF (0.2 M).

• Deprotonation: Cool the solution to 0 °C. Slowly add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv).

  • Causality: The evolution of H2​ gas visibly confirms the deprotonation of the C3 proton, forming the resonance-stabilized ketenimine anion.

• Electrophilic Attack: After 30 minutes, add benzyl bromide (1.1 equiv) dropwise. Warm to room temperature and stir for 4 hours.

• Quenching & Workup: Quench with saturated aqueous NH4​Cl to neutralize unreacted NaH. Extract with ethyl acetate, wash with brine to remove DMF, dry over Na2​SO4​ , and concentrate.

• Validation: Analyze the crude mixture via 1H NMR. The successful reaction is validated by the complete disappearance of the C3-H doublet (typically around 4.0-4.5 ppm) and the emergence of diastereotopic benzyl CH2​ protons, confirming successful C3 quaternary center formation.

Protocol B: C2-Lithiation and Formylation of 1-Methylindole-3-carbonitrile

Objective: Functionalize the deactivated indole ring via directed metalation.

• Preparation: In a flame-dried flask under argon, dissolve 1-methylindole-3-carbonitrile (1.0 equiv) in anhydrous THF (0.1 M). Cool to -78 °C using a dry ice/acetone bath.

• Lithiation: Add Lithium Diisopropylamide (LDA, 1.2 equiv) dropwise. Stir at -78 °C for 1 hour.

  • Causality: Because standard EAS is suppressed by the C3-nitrile, the strong kinetic base deprotonates the most acidic sp2 C-H bond (C2), stabilized by the adjacent electronegative nitrogen[3].

• Electrophilic Trapping: Add anhydrous DMF (2.0 equiv) rapidly. Stir for 30 minutes at -78 °C, then allow to warm to room temperature.

• Quenching & Workup: Quench with 1M HCl to hydrolyze the intermediate hemiaminal to the aldehyde. Extract with dichloromethane, dry, and concentrate.

• Validation: 1H NMR validation requires the loss of the sharp C2-H singlet (typically ~7.6 ppm) and the appearance of a highly deshielded aldehyde proton singlet (>9.5 ppm).

Quantitative Data Comparison

The following table summarizes the key physicochemical and reactive metrics that differentiate the two scaffolds, providing a quick-reference guide for synthetic planning.

Property / Metric	1-Methylindole-3-carbonitrile	1-Methylindoline-3-carbonitrile
Ring System	Aromatic (10 π -electrons)	Non-Aromatic (Saturated C2-C3)
C3 Hybridization	sp2 (Planar)	sp3 (Tetrahedral)
Primary EAS Site	C2 or C6 (Requires harsh conditions)	C5 or C7 (Rapid, mild conditions)
C3-H Acidity (pKa)	N/A (No C3 proton)	~18-20 (Highly acidic for a C-H bond)
Oxidation Susceptibility	Highly stable	Easily oxidized to Indole (DDQ, MnO2​ )
Nitrile Reactivity	Susceptible to reduction/hydrolysis	Susceptible to reduction/hydrolysis

References

• EvitaChem:7-Formyl-1-methyl-1H-indole-3-carbonitrile - Reactions & Technical Details. EvitaChem.
• EvitaChem:1-Methylindoline-3-carbonitrile hydrochloride - Chemical Reactions Analysis. EvitaChem.
• The Journal of Organic Chemistry - ACS Publications:2-Alkynyl Indole-3-carbonitriles: Synthon for the Regioselective Synthesis of Functionalized 4-Aminocarbazoles.

Sources

• 1. evitachem.com [evitachem.com]
• 2. evitachem.com [evitachem.com]
• 3. pubs.acs.org [pubs.acs.org]

Assessing the Purity of 1-Methylindoline-3-carbonitrile: A Comparative Guide to GC-MS and Alternative Platforms

1-Methylindoline-3-carbonitrile is a structurally critical nitrogen-containing heterocyclic building block heavily utilized in medicinal chemistry and the synthesis of Active Pharmaceutical Ingredients (APIs)[1][2]. In pharmaceutical manufacturing, even trace impurities—such as unreacted starting materials (e.g., 1-methylindoline), regioisomers, or oxidation byproducts—can propagate through synthetic pathways, severely compromising the safety and efficacy of the final drug product[3][4].

Selecting the optimal analytical platform to assess the purity of this intermediate is a foundational decision for any drug development professional. This guide objectively compares Gas Chromatography-Mass Spectrometry (GC-MS) against alternative methodologies and provides a field-proven, self-validating experimental protocol for its analysis.

Comparative Analysis: GC-MS vs. Alternative Analytical Platforms

Indoline derivatives and nitriles possess specific physicochemical traits—namely moderate polarity, a basic nitrogen atom, and semi-volatility—that dictate how they behave analytically. While High-Performance Liquid Chromatography (HPLC) is the ubiquitous default in pharmaceutical quality control, the thermal stability and volatility of 1-Methylindoline-3-carbonitrile make GC-MS a highly efficient and often superior alternative for impurity profiling[5][6].

Quantitative Platform Comparison

Analytical Platform	Separation Mechanism	Detection & Identification Capability	Suitability for 1-Methylindoline-3-carbonitrile	Primary Limitation
GC-MS	Boiling point & stationary phase affinity	High: Electron Ionization (EI) provides definitive structural elucidation via library matching[7].	Optimal: Readily vaporizes without degradation; excellent resolution of volatile positional isomers.	Unsuitable for highly polar, non-volatile, or thermally labile downstream APIs.
HPLC-UV	Hydrophobic/hydrophilic interactions (liquid phase)	Moderate: UV Absorbance; relies strictly on chromophores and retention time matching[8].	Moderate: Good for bulk purity assays, but cannot identify unknown impurities without reference standards.	Lacks structural elucidation capabilities unless hyphenated with MS[6].
LC-MS (ESI)	Liquid phase partitioning	High: Electrospray Ionization (ESI) provides intact molecular weight (soft ionization)[9].	Good: Effective for polar impurities, but neutral nitriles may exhibit poor ionization efficiency.	Matrix effects can suppress ionization; higher operational complexity and cost[7].
NMR Spectroscopy	Nuclear magnetic resonance	High: Structural elucidation based on proton/carbon environments[3].	Complementary: Excellent for confirming the bulk structure and regioisomer ratios.	Low sensitivity for trace impurities (<1%); not a separation technique[3].

The GC-MS Advantage: GC-MS stands out for volatile pharmaceutical intermediates because it combines the high-efficiency separation of capillary gas chromatography with the hard ionization (EI) of mass spectrometry. This allows researchers to not only quantify the purity of 1-Methylindoline-3-carbonitrile but also instantly identify unknown trace contaminants by comparing their fragmentation patterns against standard databases (e.g., NIST)[6][7].

Experimental Workflow & Logical Relationships

The following diagram illustrates the logical progression of the GC-MS purity assessment, from sample preparation through data interpretation.

Figure 1: Step-by-step GC-MS experimental workflow for purity assessment.

Step-by-Step Methodology: GC-MS Purity Assessment

To ensure scientific integrity, an analytical protocol must be more than a list of instructions; the causality behind each parameter must be understood.

Step 1: Sample Preparation

• Procedure: Dissolve 1-Methylindoline-3-carbonitrile in GC-grade dichloromethane (DCM) to achieve a final concentration of 1.0 mg/mL. Spike the solution with an internal standard (e.g., n-decane) at 0.1 mg/mL[10].

• Causality: DCM is chosen because it ensures complete solubilization of the indoline core while being highly volatile. This allows for rapid solvent expansion and transfer in the GC heated inlet without inducing thermal degradation of the analyte. The internal standard corrects for any microscopic variations in injection volume, ensuring quantitative reliability[10].

Step 2: GC Separation Parameters

• Procedure: Utilize a 5% phenyl-arylene / 95% dimethylpolysiloxane capillary column (e.g., DB-5MS, 30 m × 0.25 mm, 0.25 µm film thickness)[11][12]. Set the injection port to 250°C operating in a 50:1 split mode.

  • Temperature Program: Initial oven temperature at 80°C (hold 2 min), ramp at 15°C/min to 280°C (hold 5 min).

• Causality: The slight polarity of the DB-5MS stationary phase perfectly resolves the basic nitrogen of the indoline ring from closely related impurities (such as unreacted indole or dehydrogenated byproducts) without excessive peak tailing[12]. The split injection prevents column overloading—critical when assessing high-concentration APIs for trace impurities. The initial low temperature focuses the solvent, while the steep thermal ramp elutes the target nitrile sharply, minimizing band broadening.

Step 3: Mass Spectrometry (EI-MS) Conditions

• Procedure: Set the MS transfer line to 280°C, the ion source to 230°C, and the electron energy to 70 eV. Scan a mass range of m/z 50 to 300[7].

• Causality: 70 electron volts (eV) is the universal standard for Electron Ionization. Operating strictly at 70 eV ensures that the resulting fragmentation pattern (e.g., the molecular ion peak, loss of the cyano group, or loss of a methyl radical) can be directly and accurately cross-referenced against commercial mass spectral libraries for definitive impurity identification[6][7].

Establishing a Self-Validating System (System Suitability)

Trustworthiness in analytical chemistry requires the protocol to continuously prove its own validity. Before analyzing the 1-Methylindoline-3-carbonitrile batch, the following System Suitability Test (SST) sequence must be executed:

• Solvent Blank (Carryover Check): Inject pure DCM. Validation: The chromatogram must show no peaks at the retention time of the analyte, proving the syringe and column are free of carryover.

• Resolution Mixture (Selectivity Check): Inject a synthetic mixture containing 1-methylindoline, indole, and 1-Methylindoline-3-carbonitrile. Validation: The critical pair must exhibit a chromatographic resolution ( Rs​ ) of ≥2.0 . This proves the column has not degraded and can successfully separate the precursor from the final product[12][13].

• Sensitivity Check (LOQ Verification): Inject a 0.05% (w/w) dilution of the target analyte. Validation: The Signal-to-Noise (S/N) ratio must be ≥10 . This guarantees the system is sensitive enough to detect trace impurities at regulatory thresholds.

By integrating these self-validating checks, researchers can confidently rely on the GC-MS data to certify the purity of 1-Methylindoline-3-carbonitrile prior to its use in downstream pharmaceutical synthesis.

References

• LCGC International. "Contemporary Analysis of Chiral Molecules." Chromatography Online, 2016.[Link]

• International Journal of Pharmaceutical Sciences. "Advanced Chromatographic Techniques in Pharmaceutical Analysis." IJPS Journal. [Link]

• National Institutes of Health (PMC). "The Impact of Nitrile-Specifier Proteins on Indolic Carbinol and Nitrile Formation." NIH.[Link]

• IRIS. "5-Membered N-heterocyclic compounds by dimethyl carbonate chemistry." Ca' Foscari University of Venice.[Link]

• Scholarly Publications Leiden University. "New Methods of Analysis and Investigation of Terpenoid Indole Alkaloids." Leiden University.[Link]

• OSTI. "Ring-opening and hydrodenitrogenation of indole under hydrothermal conditions." Office of Scientific and Technical Information. [Link]

• American Chemical Society. "Chemical Analysis of Jet Fuel Polar, Heteroatomic Species via High-Performance Liquid Chromatography..." ACS Publications, 2013. [Link]

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Electrophilic Substitution Rates: 1-Methylindoline-3-carbonitrile vs. Indole Analogs

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Mechanistic causality, kinetic comparisons, and self-validating experimental protocols for electrophilic aromatic substitution (EAS).

Executive Summary

The functionalization of indole and indoline scaffolds via electrophilic aromatic substitution (EAS) is a cornerstone of medicinal chemistry. While the unsubstituted indole core is highly reactive toward electrophiles, introducing a cyano group at the C-3 position drastically alters the molecule's electronic landscape. This guide provides an objective, data-driven comparison of EAS rates and regioselectivity between indole-3-carbonitrile and its saturated analog, 1-methylindoline-3-carbonitrile . By analyzing the hybridization states and resonance effects, we demonstrate why the indoline analog exhibits vastly superior reaction kinetics.

Mechanistic Causality: The Hybridization Paradigm

To understand the divergent reaction rates between these analogs, one must analyze the conjugation of the nitrogen lone pair and the electronic pull of the C-3 substituent.

The Indole Scaffold: Resonance Deactivation

Indole is a π -excessive heterocycle where the nitrogen lone pair is fully integrated into the 10 π aromatic system. In an unsubstituted indole, the C-3 position is the most nucleophilic site, reacting approximately 1013 times faster than benzene[1]. The Wheland intermediate formed during C-3 attack is stabilized by the nitrogen lone pair without disrupting the aromaticity of the fused benzene ring[2].

However, in indole-3-carbonitrile , the C-3 position is occupied by a strongly electron-withdrawing cyano group. Because the pyrrole ring is aromatic, the cyano group exerts a powerful resonance (-M) deactivating effect, stripping electron density from the entire bicyclic system and rendering the pyrrole ring highly resistant to electrophilic attack[3].

The Indoline Scaffold: Aniline-Like Activation

1-Methylindoline-3-carbonitrile features a saturated C2-C3 bond, fundamentally changing the molecule's electronics. The nitrogen lone pair is no longer part of a bicyclic aromatic system; instead, it conjugates exclusively with the benzene ring, functioning similarly to an N,N-dialkyl aniline[4].

Furthermore, the N-methyl group increases the electron density of the system via its inductive (+I) effect, mildly increasing reactivity[5]. Crucially, because the C-3 carbon is sp 3 hybridized, the 3-cyano group can only exert a weak inductive (-I) pull. It completely lacks the resonance-deactivating power seen in the indole analog. Consequently, the benzene ring remains highly activated, driving rapid EAS at the C-5 (para) and C-7 (ortho) positions.

Caption: Logical flow of electronic effects governing EAS rates in indole vs. indoline scaffolds.

Comparative Regioselectivity & Kinetics

The table below summarizes the structural impacts on EAS reactivity across key indole and indoline derivatives.

Compound	Ring System	N-Lone Pair Conjugation	C-3 Substituent Effect	Primary EAS Site	Relative EAS Rate
Indole	Aromatic (10 π )	Bicyclic delocalization	None	C-3	Extremely Fast
Indole-3-carbonitrile	Aromatic (10 π )	Bicyclic delocalization	Strong Resonance (-M)	C-5 / C-6	Very Slow (Deactivated)
Indoline	Saturated C2-C3	Benzene ring only	None	C-5 (para), C-7 (ortho)	Fast
1-Methylindoline-3-carbonitrile	Saturated C2-C3	Benzene ring only	Weak Inductive (-I)	C-5 (para), C-7 (ortho)	Fast (Highly Activated)

Self-Validating Experimental Protocol: Regiospecific Bromination

To empirically validate the kinetic differences, the following protocol outlines a comparative bromination workflow. This method utilizes N-Bromosuccinimide (NBS) to provide a controlled, low steady-state concentration of electrophilic bromine, which prevents the oxidative degradation of the electron-rich indoline core[3].

Experimental Causality & Design Choices

• Solvent (DMF): A polar aprotic solvent is chosen to stabilize the highly polar Wheland transition state during electrophilic attack.

• Temperature (0 °C): The indoline core is highly activated. Running the reaction at 0 °C is critical to suppress poly-bromination (e.g., 5,7-dibromination) of 1-methylindoline-3-carbonitrile.

• Reagent (NBS): Molecular bromine ( Br2​ ) is too harsh and can cause uncontrolled oxidation of the indoline nitrogen. NBS ensures a regiospecific transformation.

Caption: Standardized workflow for comparative electrophilic bromination using NBS.

Step-by-Step Methodology

• Reaction Setup: In two separate, flame-dried 50 mL round-bottom flasks equipped with magnetic stirrers, dissolve 1.0 mmol of indole-3-carbonitrile (Flask A) and 1.0 mmol of 1-methylindoline-3-carbonitrile (Flask B) in 10 mL of anhydrous N,N-dimethylformamide (DMF).

• Thermal Equilibration: Submerge both flasks in an ice-water bath and allow the solutions to equilibrate to 0 °C for 10 minutes.

• Electrophile Addition: Slowly add 1.05 mmol (187 mg) of recrystallized N-Bromosuccinimide (NBS) portion-wise to each flask over 5 minutes. Maintain the temperature strictly at 0 °C.

• Kinetic Monitoring: Withdraw 50 μ L aliquots from each flask every 10 minutes. Quench the aliquots in 1 mL of saturated aqueous sodium thiosulfate and analyze via HPLC (C18 column, MeCN/H2O gradient).

  • Expected Observation: Flask B (indoline) will show >95% conversion to 5-bromo-1-methylindoline-3-carbonitrile within 15–30 minutes. Flask A (indole) will show minimal conversion (<5%) in the same timeframe due to the -M deactivation of the pyrrole ring.

• Quenching & Isolation: Once Flask B reaches completion, quench the reaction with 10 mL of saturated aqueous sodium thiosulfate. Extract the aqueous layer with ethyl acetate (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography (silica gel, Hexanes/EtOAc) to yield the pure brominated analogs.

References[3] An In-depth Technical Guide to the Chemical Properties and Structure of 3-Cyanoindole - Benchchem.

3[2] Synthesis and Chemistry of Indole - Banaras Hindu University. 2[1] Indole - Wikipedia.1[4] 5-Substituted Indoles via Sodium Indoline-2-Sulfonate - Rhodium.4[5] Reactivity of Indoles in Electrophilic Substitution - RSC Publishing. 5

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• 5. Reactivity of indoles in electrophilic substitution - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

1-Methylindoline-3-carbonitrile proper disposal procedures

Comprehensive Standard Operating Procedure: Safe Handling and Disposal of 1-Methylindoline-3-carbonitrile

As research into indoline derivatives accelerates within drug development and medicinal chemistry, establishing rigorous, self-validating safety protocols is paramount. 1-Methylindoline-3-carbonitrile is a specialized organic compound featuring both an indoline core and a reactive nitrile (-C≡N) functional group. While generally stable under standard laboratory conditions, it must be treated as a hazardous chemical irritant[1].

This guide provides an authoritative, step-by-step standard operating procedure (SOP) for the proper segregation, containerization, and disposal of 1-Methylindoline-3-carbonitrile waste, ensuring compliance with Environmental Health and Safety (EHS) regulations and protecting laboratory personnel.

Chemical Hazard Profile & Causality

To design an effective disposal strategy, scientists must understand the mechanistic reasons behind waste handling rules. The presence of the nitrile group dictates specific compatibility requirements:

• Chemical Incompatibility: Nitrile compounds must never be mixed with strong acids or strong oxidizing agents[2]. Mixing nitriles with strong acids can lead to hydrolysis reactions that generate heat and potentially release toxic byproducts (such as hydrogen cyanide gas, depending on the specific nitrile structure and conditions).

• Environmental Toxicity: Like most complex organic molecules synthesized in pharmaceutical research, 1-Methylindoline-3-carbonitrile is non-degradable in standard wastewater treatment systems. It must never be disposed of via the sanitary sewer (i.e., poured down the drain) or placed in standard municipal trash[3].

Step-by-Step Disposal Methodology

This protocol establishes a self-validating system where each step ensures the safety of the subsequent step.

Phase 1: Preparation and Personal Protective Equipment (PPE)

Before handling any chemical waste, the operator must establish a physical barrier against exposure.

• Don Appropriate PPE: Wear full-length pants, closed-toe shoes, a fully buttoned, flame-resistant laboratory coat, and safety goggles[4].

• Select Gloves: Use disposable nitrile gloves to prevent dermal contact. If heavy contamination is expected, double-gloving is recommended[4][5].

• Ventilation: Perform all waste transfers inside a certified chemical fume hood to mitigate inhalation risks from solvent vapors[3].

Phase 2: Waste Segregation

Segregation prevents dangerous cross-reactions and reduces institutional disposal costs[2].

• Determine the State: Identify whether the 1-Methylindoline-3-carbonitrile waste is a solid (e.g., pure powder, contaminated Kimwipes) or a liquid (e.g., dissolved in a reaction solvent).

• Liquid Waste Segregation: If dissolved in a solvent, determine if the solvent is halogenated (e.g., dichloromethane, chloroform) or non-halogenated (e.g., ethyl acetate, DMSO).

• Isolate: Never mix this organic waste with aqueous waste, heavy metals, or inorganic acids[3].

Phase 3: Containerization and Labeling

• Select the Container: Use a clean, dry, and chemically compatible container (e.g., amber glass or High-Density Polyethylene (HDPE))[3][6].

• Fill Capacity Rule (Critical): Fill the liquid waste container to a maximum of 70% to 80% capacity [4]. Causality: This headspace is mandatory to allow for the thermal expansion of volatile solvents and to prevent pressure buildup that could cause the container to rupture[4].

• Secondary Containment: Place the primary waste container inside a secondary spill tray to catch any accidental leaks[4].

• Apply the Label: Attach an official institutional Hazardous Waste Label.

• Nomenclature Rule: Write out the full chemical name ("1-Methylindoline-3-carbonitrile"). Do not use chemical acronyms, abbreviations, or structural formulas [7]. Causality: Emergency responders and third-party waste disposal contractors rely on clear, standardized nomenclature to safely handle the material during transit. Ensure the listed percentages of all contents add up to exactly 100%[7].

Phase 4: Storage and EHS Handoff

• Storage: Store the labeled container in a designated, well-ventilated Satellite Accumulation Area (SAA) within the laboratory. Do not store waste containers indefinitely in active fume hoods[3].

• Cap Security: Ensure the container is tightly capped immediately after adding waste to prevent evaporation and inhalation hazards[4].

• Request Pickup: Submit a formal hazardous material pickup request to your institution's EHS department or approved vendor[8][9].

Waste Workflow Visualization

Decision matrix for the segregation and disposal of 1-Methylindoline-3-carbonitrile waste streams.

Quantitative Data: Waste Compatibility & Storage Specifications

Adhering to strict compatibility guidelines prevents adverse reactions in the waste accumulation area.

Parameter	Specification / Requirement	Scientific Rationale
Primary Classification	Organic Nitrile Waste	Contains carbon-nitrogen triple bond; requires high-temperature incineration by EHS.
Compatible Container Materials	Amber Glass, HDPE	Prevents chemical degradation of the container; amber glass protects light-sensitive mixtures[6].
Incompatible Waste Streams	Strong Acids, Strong Oxidizers, Aqueous Waste	Mixing can cause exothermic reactions, hydrolysis, or the release of toxic gases[2].
Maximum Fill Capacity	70% – 80%	Provides necessary headspace for vapor expansion and prevents pressure-induced rupture[4].
Labeling Requirement	100% Composition Breakdown	Ensures regulatory compliance; prevents unknown chemical reactions during final processing[7].

References

• C001 - Disposal of Hazardous Chemical Waste - Health, Safety and Environment Office. Hong Kong University of Science and Technology (HKUST). Available at:[Link]

• Chemical Waste Disposal Standard Operating Procedure. National University of Singapore (NUS) Medicine. Available at:[Link]

• Standard Operating Procedure Waste Disposal in the POWER Lab. Purdue Engineering. Available at:[Link]

• Standard Operating Procedure - Laboratory Waste Disposal. University of British Columbia (UBC) Chemistry. Available at:[Link]

• Lab Chemical Waste Disposal SOP. Texas A&M University-Corpus Christi (TAMU-CC). Available at:[Link]

• Chemical Compatibility for Waste Accumulation. Rowan University. Available at:[Link]

• Chemical Laboratory Safety and Security: A Guide to Developing Standard Operating Procedures. Chemical Security Program. Available at:[Link]

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Personal protective equipment for handling 1-Methylindoline-3-carbonitrile

As a Senior Application Scientist, I approach laboratory safety not as a checklist of regulatory compliance, but as a biological imperative grounded in chemical causality. Handling specialized building blocks like 1-Methylindoline-3-carbonitrile (CAS: 1956327-29-9) requires a deep understanding of its molecular behavior, both in the reaction flask and within the human body.

The following protocol provides a self-validating, step-by-step operational guide designed for researchers and drug development professionals.

Mechanistic Hazard Profile & Causality

1-Methylindoline-3-carbonitrile is a valuable intermediate for synthesizing complex indole and indoline derivatives. However, it presents two distinct physiological hazards:

• The Indoline Core: Acts as a dermal and respiratory irritant, requiring strict particulate control[1].

• The Nitrile (-CN) Group: Aliphatic and cyclic nitriles can undergo free radical oxidation in the liver via Cytochrome P450 enzymes, forming a cyanohydrin intermediate that decomposes to release [2]. Once released, cyanide in the mitochondrial electron transport chain, leading to rapid cellular hypoxia[3]. Furthermore, accidental contact with strong acids can directly protonate the nitrile group, liberating lethal HCN gas[4].

Understanding this pathway is critical for selecting the appropriate Personal Protective Equipment (PPE) and engineering controls.

Mechanistic pathway of nitrile toxicity and detoxification, dictating strict PPE requirements.

Quantitative & Qualitative PPE Selection Matrix

Standard laboratory PPE is insufficient when handling nitriles dissolved in aggressive organic solvents. The table below outlines the required PPE, validated by chemical compatibility data.

PPE Category	Primary Recommendation	Specification / Breakthrough	Scientific Rationale & Causality
Hand Protection	Double-gloving: Butyl rubber (outer) over Nitrile (inner)	Butyl: >480 min (for DMF/DCM). Nitrile: Incidental contact only.	Standard nitrile gloves provide like DCM[4]. The inner nitrile glove protects against the pure solid, while the outer butyl glove prevents solvent-mediated dermal absorption of the dissolved compound.
Eye Protection	Chemical splash goggles	ANSI Z87.1, Indirect venting	Prevents ocular absorption of aerosolized particulates during weighing or solvent splashes during reaction setup.
Body Protection	Flame-resistant (FR) lab coat & chemical apron	Nomex® or equivalent FR material	Mitigates risk if the compound is used in exothermic reactions or alongside flammable solvents. The apron prevents saturation of clothing.
Respiratory	N95/P100 Particulate Respirator	NIOSH-approved, APF 10	While all work must be done in a fume hood, during spill cleanup to prevent inhalation of highly bioactive dust[4].

Operational Workflow & Engineering Controls

Every protocol must be a self-validating system. Do not proceed to the next step without confirming the validation check.

Step 1: Pre-Operation Validation

• Action: Conduct all procedures involving this compound inside a certified chemical fume hood.

• Validation Check: Verify the fume hood face velocity monitor reads between 80–120 feet per minute (fpm). Do not open the chemical container if the flow is outside this range.

Step 2: Weighing Protocol

• Action: Weigh 1-Methylindoline-3-carbonitrile using an analytical balance located inside the fume hood or a dedicated ventilated balance enclosure. Use anti-static weigh boats.

• Rationale: The solid can form fine particulates. Weighing outside a hood risks inhalation exposure, and static electricity can cause the powder to disperse rapidly.

• Validation Check: Tare the reaction vessel, add the solid, and securely cap the vessel before removing it from the balance area.

Step 3: Solvent Dissolution

• Action: Add the solvent (e.g., DMF, DMSO, or DCM) directly to the pre-weighed solid within the sealed reaction vessel inside the hood.

• Validation Check: Swirl gently to dissolve. Do not sonicate the mixture outside the hood, as sonication generates microscopic, highly penetrative aerosols.

Step 4: Reaction Execution

• Action: If the reaction requires acidic conditions, equip the reaction setup with a caustic scrubber (e.g., 1M NaOH trap).

• Rationale: Acidification of nitriles can generate HCN gas. The basic trap neutralizes any inadvertently released cyanide into stable cyanate salts.

Emergency Response & Spill Management

In the event of a spill, immediate, systematic action is required to prevent cross-contamination.

• Evacuate & Isolate: Immediately clear personnel from the vicinity. If the spill is outside the fume hood, restrict access to the lab.

• PPE Upgrade: Don a P100 respirator and heavy-duty butyl gloves before approaching the spill.

• Containment (Solid Spill): Surround the solid spill with damp paper towels (using water or a mild alkaline solution) to suppress dust formation. Never sweep dry nitrile powders.

• Containment (Solvent Spill): If dissolved in an organic solvent, apply a compatible inert absorbent (e.g., vermiculite or diatomaceous earth).

• Collection: Use a non-sparking scoop to transfer the absorbed material into a hazardous waste container with a secure lid.

• Validation Check: Wash the spill area with soap and water. Test the pH of the wash water with indicator paper to ensure no acidic residues remain that could react with trace nitriles.

Disposal & Waste Management Plan

Improper disposal of nitriles is a leading cause of hazardous incidents in waste management facilities.

• Strict Segregation: Segregate 1-Methylindoline-3-carbonitrile waste from all acidic waste streams (e.g., HCl, H2SO4). must never be stored in the same secondary containment[4].

• Evaporation Prohibition: Do not use the laboratory chemical hood for the [4].

• Labeling: Label the waste container explicitly with: "Contains Nitriles - DO NOT MIX WITH ACIDS" alongside standard hazardous waste labels.

• Final Disposal: Submit the sealed, properly labeled containers to your institutional Environmental Health and Safety (EHS) department for high-temperature incineration.

References

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version." National Academies Press / NCBI Bookshelf, 2011. URL:[Link]

• Weiss, Hilton. "Nitrile Toxicity." Journal of Chemical Education, American Chemical Society, 2012. URL:[Link]

• Egelkamp, R., et al. "Impact of Nitriles on Bacterial Communities." Frontiers in Microbiology, 2017. URL:[Link]

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